1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride

• CAS: 1185090-82-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxyphenyl)piperazine-d8 hydrochloride (2-MeOPP-d8 HCl) is the deuterated analog of 1-(2-methoxyphenyl)piperazine hydrochloride, a significant chemical entity in neuroscience research and pharmaceutical development. The parent compound is a known ligand for various neuroreceptors, including serotonin and dopamine receptors, making it a crucial building block for a range of psychoactive drugs and a valuable tool for studying neurotransmission.[1] The strategic incorporation of eight deuterium atoms onto the piperazine ring provides a stable, heavy-isotope labeled internal standard essential for quantitative bioanalytical studies. This guide offers an in-depth exploration of 2-MeOPP-d8 HCl, from its fundamental properties to its critical applications in modern drug development.

Physicochemical Properties and Structure

The introduction of deuterium atoms into the 1-(2-methoxyphenyl)piperazine molecule imparts a higher molecular weight without significantly altering its chemical reactivity. This subtle modification is the cornerstone of its utility in mass spectrometry-based analytical methods.

Property	Value	Source(s)
CAS Number	95245-30-0	[2]
Molecular Formula	C₁₁H₉D₈ClN₂O	[2]
Molecular Weight	236.77 g/mol (approx.)	Calculated
Appearance	White to light yellow powder or crystals
Melting Point	212.0 to 216.0 °C (for non-deuterated)
Solubility	Freely soluble in methanol and chloroform; very soluble in water.	[3]

The structural integrity of 2-MeOPP-d8 HCl is paramount to its function. The following diagram illustrates the precise placement of the deuterium atoms.

Caption: Chemical structure of 1-(2-Methoxyphenyl)piperazine-d8 hydrochloride.

Synthesis and Purification

The synthesis of 1-(2-methoxyphenyl)piperazine-d8 hydrochloride typically involves a multi-step process. A common approach is the reaction of deuterated bis(2-chloroethyl)amine hydrochloride with 2-methoxyaniline.[4] The use of a deuterated starting material for the piperazine ring is critical to achieving the desired isotopic labeling.

General Synthetic Workflow:

Caption: Synthetic and purification workflow for 1-(2-Methoxyphenyl)piperazine-d8 HCl.

Step-by-Step Synthetic Protocol:

• Reaction Setup: A mixture of 2-methoxyaniline and deuterated bis(2-chloroethyl)amine hydrochloride is heated in a suitable solvent, such as diethyleneglycol monomethyl ether, at elevated temperatures (e.g., 150 °C) for several hours.[4]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to ensure the complete consumption of the starting materials.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and dissolved in a minimal amount of a suitable solvent like methanol.

• Precipitation: The product is then precipitated by the addition of a less polar solvent, such as diethyl ether.

• Isolation and Purification: The resulting precipitate is collected by filtration, washed with diethyl ether to remove any remaining impurities, and dried under vacuum to yield the final product as a hydrochloride salt.[4]

The purity of the synthesized compound is critical for its use as an internal standard. Therefore, rigorous purification and subsequent analytical characterization are essential.

Analytical Characterization

The identity and purity of 1-(2-methoxyphenyl)piperazine-d8 hydrochloride are confirmed using a combination of analytical techniques.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone analytical technique for which this deuterated compound is designed. It allows for the accurate quantification of the non-deuterated analog in complex biological matrices.

• Principle: The mass difference between the deuterated internal standard and the analyte allows for their distinct detection and quantification, even if they co-elute chromatographically.[5]

• Instrumentation: Typically, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system is employed.[6]

• Methodology:

  • A known amount of 1-(2-methoxyphenyl)piperazine-d8 hydrochloride is spiked into the biological sample (e.g., plasma, urine) as an internal standard.

  • The sample undergoes extraction to isolate the analyte and the internal standard.

  • The extract is injected into the LC-MS/MS system.

  • The compounds are separated by liquid chromatography and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[5]

  • The ratio of the analyte's peak area to the internal standard's peak area is used to calculate the concentration of the analyte in the original sample.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for confirming the structure of the synthesized compound and verifying the position and extent of deuterium incorporation.

• ¹H NMR: The proton NMR spectrum will show a significant reduction or absence of signals corresponding to the piperazine ring protons, confirming successful deuteration. The signals for the methoxy and phenyl protons should remain intact.

• ¹³C NMR: The carbon-13 NMR spectrum will show the signals for the carbon atoms attached to deuterium as multiplets due to C-D coupling, providing further evidence of deuteration.

Applications in Research and Development

The primary application of 1-(2-methoxyphenyl)piperazine-d8 hydrochloride is as an internal standard in quantitative bioanalytical assays.[5]

Pharmacokinetic (PK) Studies

Deuterated standards are crucial for accurately determining the pharmacokinetic profiles of new drug candidates.[7] By using 2-MeOPP-d8 HCl, researchers can reliably quantify the concentration of the parent drug in biological samples over time, which is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) properties. The use of a stable isotope-labeled internal standard is considered the gold standard in bioanalysis, providing the highest level of confidence in the results.[5]

Therapeutic Drug Monitoring (TDM)

For drugs that are derivatives of 1-(2-methoxyphenyl)piperazine, this deuterated compound can be used as an internal standard in TDM assays. This allows clinicians to measure the concentration of the drug in a patient's bloodstream to ensure it is within the therapeutic range.

Forensic and Toxicological Analysis

Piperazine derivatives are sometimes encountered as designer drugs or substances of abuse.[8] Analytical methods employing deuterated internal standards are vital for the accurate identification and quantification of these compounds in forensic and toxicological investigations.[6]

The Kinetic Isotope Effect (KIE)

While the primary use of 2-MeOPP-d8 HCl is as an internal standard, the principle of deuteration also has implications in drug design through the kinetic isotope effect. The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve the cleavage of these bonds.[7] This can lead to improved metabolic stability and a more favorable pharmacokinetic profile for a drug candidate.[9]

Workflow for Quantitative Bioanalysis

Caption: Workflow for quantitative bioanalysis using a deuterated internal standard.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 1-(2-methoxyphenyl)piperazine-d8 hydrochloride. It is classified as toxic if swallowed and harmful to aquatic life.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye protection, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or smoke when using this product.

• Storage: Store at room temperature in a well-sealed container.

• Disposal: Dispose of in accordance with local, state, and federal regulations. Avoid release to the environment.

Conclusion

1-(2-Methoxyphenyl)piperazine-d8 hydrochloride is an indispensable tool in modern pharmaceutical research and development. Its role as a stable isotope-labeled internal standard ensures the accuracy and reliability of quantitative bioanalytical methods, which are fundamental to pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. A thorough understanding of its properties, synthesis, and applications, as outlined in this guide, is essential for any scientist working in these fields.

References

• SWGDrug. 1-(2-METHOXYPHENYL)PIPERAZINE. Published June 27, 2005. [Link]

• Sempio et al. Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. PMC. Published December 12, 2021. [Link]

• Google Patents. WO2008109175A1 - Deuterated piperazine derivatives as anti-anginal compounds. Accessed February 21, 2026.

• ResearchGate. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Accessed February 21, 2026. [Link]

• ChemRxiv. Evaluation of an Internal Standard for Qualitative DART-MS Analysis of Seized Drugs. Accessed February 21, 2026. [Link]

• University of California, Santa Barbara. Applications of Deuterium-Labelled Compounds in Total Synthesis and Drug Development. Published October 18, 2018. [Link]

• Sempio et al. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC. Published March 22, 2022. [Link]

• JOCPR. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Accessed February 21, 2026. [Link]

• Almaghrabi, M. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. Published August 07, 2021. [Link]

• Inxight Drugs. N-(2-METHOXYPHENYL)PIPERAZINE HYDROCHLORIDE. Accessed February 21, 2026. [Link]

• Biojiva. Applications of Deuterium in medicinal chemistry. Published January 14, 2019. [Link]

• PubChem. 1-(2-Methoxyphenyl)piperazine | C11H16N2O | CID 1346. Accessed February 21, 2026. [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Accessed February 21, 2026. [Link]

• MDPI. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Published December 21, 2023. [Link]

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• 9. biojiva.com [biojiva.com]

An In-depth Technical Guide to 2-Methyl-1-phenylpropan-2-amine-d8 Hydrochloride (2-MPP-d8 HCl)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methyl-1-phenylpropan-2-amine-d8 Hydrochloride (2-MPP-d8 HCl), a deuterated analog of the well-known compound Phentermine. As a Senior Application Scientist, this document is structured to deliver not just data, but actionable insights into the structure, properties, and analysis of this stable isotope-labeled compound, which is invaluable for quantitative bioanalytical studies.

Introduction: The Role of Deuteration in Pharmaceutical Analysis

Deuterium-labeled compounds, such as 2-MPP-d8 HCl, are critical tools in modern drug discovery and development. The substitution of hydrogen with its heavier, stable isotope, deuterium, imparts a greater mass to the molecule without significantly altering its chemical properties. This mass shift is readily detectable by mass spectrometry, making deuterated analogs the gold standard for use as internal standards in pharmacokinetic and metabolic studies. The use of a stable isotope-labeled internal standard allows for precise and accurate quantification of the parent drug in complex biological matrices by correcting for variations in sample preparation and instrument response.

Chemical Structure and Molecular Properties of 2-MPP-d8 HCl

The parent compound, 2-Methyl-1-phenylpropan-2-amine, also known as Phentermine, has the chemical formula C₁₀H₁₅N. The "d8" designation in 2-MPP-d8 HCl indicates that eight hydrogen atoms in the molecule have been replaced by deuterium. While the exact labeling pattern can vary depending on the synthesis, a common and chemically stable configuration involves the deuteration of the phenyl ring and one of the methyl groups.

Assumed Deuteration Pattern: For the purposes of this guide, we will assume the following deuteration pattern: five deuterium atoms on the phenyl ring (phenyl-d5) and three deuterium atoms on one of the geminal methyl groups (methyl-d3).

Chemical Structure

Below is a visual representation of the inferred chemical structure of 2-MPP-d8 hydrochloride.

Caption: Inferred structure of 2-Methyl-1-phenylpropan-2-amine-d8 Hydrochloride.

Molecular Weight and Formula

The incorporation of eight deuterium atoms significantly increases the molecular weight of the compound compared to its non-deuterated counterpart. The molecular weight is a critical parameter for mass spectrometry and for the preparation of standard solutions.

Property	2-MPP (Phentermine)	2-MPP-d8	2-MPP-d8 HCl
Molecular Formula	C₁₀H₁₅N	C₁₀H₇D₈N	C₁₀H₈D₈ClN
Monoisotopic Mass (Da)	149.120	157.170	193.134
Average Molecular Weight ( g/mol )	149.23	157.28	193.74

Note: The molecular weights are calculated based on the assumed deuteration pattern (phenyl-d5, methyl-d3). The exact mass will depend on the specific isotopic enrichment of the supplied standard.

Experimental Protocol: Identity and Purity Assessment by Mass Spectrometry

The following protocol outlines a general method for the confirmation of identity and estimation of isotopic purity of a 2-MPP-d8 HCl reference standard using Liquid Chromatography-Mass Spectrometry (LC-MS).

Rationale: This method utilizes the high selectivity and sensitivity of mass spectrometry to confirm the molecular weight of the deuterated compound and to assess the presence of any non-deuterated or partially deuterated species.

Materials and Reagents

• 2-MPP-d8 HCl reference standard

• 2-MPP (Phentermine) HCl reference standard

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (LC-MS grade)

Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 1 mg of 2-MPP-d8 HCl and dissolve it in 1 mL of methanol to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution 1:1000 with a mobile phase-like solution (e.g., 50:50 methanol:water with 0.1% formic acid) to a final concentration of 1 µg/mL.

• Non-deuterated Standard: Prepare a corresponding 1 µg/mL solution of the non-deuterated 2-MPP HCl standard for comparison.

LC-MS Instrumentation and Conditions

• LC System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurement. A triple quadrupole mass spectrometer can also be used.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A generic gradient can be used, for example, starting at 5% B, ramping to 95% B over 5 minutes, holding for 2 minutes, and then re-equilibrating.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• MS Acquisition: Full scan mode from m/z 100-300.

Data Analysis and Interpretation

• Identity Confirmation:

  • Inject the 2-MPP-d8 HCl working solution.

  • Extract the ion chromatogram for the expected protonated molecule [M+H]⁺ of 2-MPP-d8, which is m/z 158.177.

  • Verify that the major peak in the chromatogram corresponds to this m/z value. The high-resolution mass measurement should be within 5 ppm of the theoretical mass.

• Isotopic Purity Assessment:

  • Examine the full scan mass spectrum of the main chromatographic peak.

  • The most abundant ion should be the [M+H]⁺ of the d8 species.

  • Look for the presence of ions corresponding to the non-deuterated ([M+H]⁺ at m/z 150.128) and partially deuterated species (d1 to d7).

  • The isotopic purity can be estimated by comparing the peak area of the d8 species to the sum of the peak areas of all related isotopic species. A high-quality standard should have an isotopic purity of >98%.

Caption: Experimental workflow for the identity and purity assessment of 2-MPP-d8 HCl.

Conclusion

2-MPP-d8 HCl serves as an indispensable tool for researchers requiring precise quantification of Phentermine in biological samples. Understanding its chemical structure, and molecular weight, and having a robust analytical method for its characterization are fundamental to ensuring the quality and reliability of experimental data. The methodologies and information presented in this guide provide a solid foundation for the effective application of this deuterated standard in a research and development setting.

References

• PubChem National Center for Biotechnology Information . Phentermine. [Link]

• Google Patents. Preparation methods of methyl-d3-amine and salts thereof.

Technical Guide: Solubility & Handling of 1-(2-Methoxyphenyl)piperazine-d8 HCl in Methanol

Executive Summary

1-(2-Methoxyphenyl)piperazine-d8 hydrochloride (2-MPP-d8 HCl) is the gold-standard stable isotope-labeled internal standard (SIL-IS) for the quantification of 1-(2-methoxyphenyl)piperazine (2-MPP). 2-MPP is a primary pharmacophore found in arylpiperazine drugs (e.g., urapidil, enciprazine) and is frequently monitored in forensic toxicology as a designer drug metabolite.

This guide defines the solubility profile, preparation protocols, and stability considerations for 2-MPP-d8 HCl in methanol (MeOH) . Methanol is the preferred solvent for this application due to its high dielectric constant, compatibility with Electrospray Ionization (ESI) sources, and ability to solubilize the hydrochloride salt form effectively while preventing isotopic scrambling.

Physicochemical Profile & Solubility Thermodynamics

Structural Considerations

The solubility of the deuterated analog is governed by the same thermodynamic principles as the non-deuterated parent compound. The "d8" designation typically refers to the deuteration of the piperazine ring carbons.

• Chemical Formula: C₁₁H₈D₈N₂O[1] · HCl

• Salt Form: Monohydrochloride (HCl).[2][3] The salt form significantly increases polarity compared to the free base, necessitating a polar protic solvent like methanol for high-concentration stock solutions.

• Isotope Effect: The substitution of Hydrogen (H) with Deuterium (D) exerts a kinetic isotope effect but has a negligible thermodynamic effect on solubility . Therefore, solubility data for the parent compound (2-MPP HCl) is directly applicable to the d8 variant.

Solubility Data Matrix

The following table summarizes the solubility profile based on thermodynamic capability and practical application limits.

Solvent	Solubility Rating	Practical Limit (Stock)	Application Notes
Methanol	Freely Soluble	1.0 – 10.0 mg/mL	Recommended. Ideal for LC-MS stock; high volatility allows easy evaporation if needed.
Water	Freely Soluble	10.0 mg/mL	Good for aqueous dilution, but prone to microbial growth during long-term storage.
DMSO	Soluble	10.0 mg/mL	High boiling point makes it difficult to remove; causes ion suppression in LC-MS.
Acetone	Insoluble/Slight	< 0.1 mg/mL	Poor solvent for HCl salts; avoid.

Critical Insight: While the thermodynamic solubility limit in methanol may exceed 50 mg/mL, 1.0 mg/mL is the standard analytical stock concentration. This ensures the solution remains well below saturation (preventing precipitation upon refrigeration) and facilitates precise volumetric dilution.

Protocol: Preparation of Stock Standards

Objective: Prepare a verified 1.0 mg/mL (free base equivalent) stock solution in Methanol.

Pre-Requisites

• Reagent: 1-(2-Methoxyphenyl)piperazine-d8 HCl (Isotopic Purity ≥ 98%).

• Solvent: LC-MS Grade Methanol (Anhydrous preferred to prevent hydrolysis risks, though minimal for this compound).

• Equipment: Class A Volumetric Flask (amber glass), Analytical Balance (±0.01 mg).

Calculation of Salt Correction

Commercial standards are supplied as the HCl salt. You must correct for the salt and the deuterium mass difference to quantify the "free base" concentration accurately.

• Note: Ensure you use the specific Molecular Weight (MW) from the Certificate of Analysis (CoA) of your specific lot, as the degree of deuteration (d7 vs d8 distribution) can slightly alter the MW.

Step-by-Step Workflow

Figure 1: Critical workflow for the preparation of stable isotope-labeled stock solutions, emphasizing temperature equilibration and visual verification.

Stability & Deuterium Exchange Risks[4]

H/D Exchange Potential

A common concern with deuterated standards in protic solvents (like Methanol, CH₃OH) is Hydrogen-Deuterium (H/D) exchange.

• Risk Assessment: Low.

• Mechanism: The deuterium atoms in 2-MPP-d8 are typically located on the piperazine ring carbons or the phenyl ring. Carbon-Deuterium (C-D) bonds are chemically stable and do not exchange with the solvent protons under standard conditions.

• Exception: If the label were on the amine nitrogen (N-D), it would exchange instantly in methanol. Always verify the labeling position on your CoA.[4]

Storage Stability

• Temperature: Store stock solutions at -20°C or lower.

• Container: Amber borosilicate glass (Type I) with PTFE-lined caps.

• Shelf Life:

  • Solid: >2 years (desiccated).[5]

  • MeOH Stock (1 mg/mL): 6–12 months at -20°C.

  • Working Standard (diluted): Prepare fresh weekly.

Troubleshooting & Validation

Every stock solution must be self-validated before use in critical assays.

The "Tyndall Effect" Check

HCl salts can form micro-crystalline suspensions that appear dissolved to the naked eye but scatter light.

• Test: Shine a laser pointer (or strong focused light) through the volumetric flask.

• Result: A visible beam path (scattering) indicates undissolved particles. Action: Sonicate for an additional 10 minutes.

LC-MS Verification

Before using a new stock for quantification:

• Infusion Check: Infuse the stock (diluted to ~100 ng/mL) directly into the MS.

• Isotopic Purity Check: Scan the M+0 (parent) mass. If the d8 standard contains >0.5% of non-deuterated parent (due to synthesis impurity or degradation), it will bias your lower limit of quantification (LLOQ).

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Monograph: 1-(2-Methoxyphenyl)piperazine.[1][2][3][5][6][7][8][9] Retrieved from [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

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• 4. youtube.com [youtube.com]
• 5. 1-(2-Methoxyphenyl)piperazine Hydrochloride CAS 5464-78-8, High Purity, Affordable Price [jigspharma.com]
• 6. 1-(2-Methoxyphenyl)piperazine hydrochloride | 5464-78-8 [chemicalbook.com]
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• 9. swgdrug.org [swgdrug.org]

1-(2-Methoxyphenyl)piperazine-d8 HCl: Technical Guide to Deuterated Internal Standards

Topic: 1-(2-Methoxyphenyl)piperazine-d8 HCl: Technical Guide & Bioanalytical Applications Content Type: In-depth Technical Whitepaper Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Executive Summary

In the high-stakes environment of pharmacokinetic (PK) profiling and forensic toxicology, precision is non-negotiable. 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride (2-MPP-d8 HCl) serves as a critical stable isotope-labeled internal standard (SIL-IS). It is the deuterated analog of 1-(2-methoxyphenyl)piperazine (2-MPP), a pharmacologically active metabolite common to several phenylpiperazine class drugs, including Urapidil , Enciprazine , and certain designer piperazines.

This guide moves beyond basic catalog data to provide a functional roadmap for integrating 2-MPP-d8 HCl into LC-MS/MS workflows. By leveraging its +8 Da mass shift, researchers can effectively nullify matrix effects and ionization variability, ensuring data integrity in quantitative bioanalysis.

Part 1: Chemical Identity & Nomenclature[1]

Unlike pharmaceutical actives which carry brand names, 2-MPP-d8 HCl is a specialized research reagent. Its "trade names" are effectively the catalog identifiers used by elite stable isotope manufacturers.

Core Identifiers

Parameter	Technical Specification
Chemical Name	1-(2-Methoxyphenyl)piperazine-2,2,3,3,5,5,6,6-d8 hydrochloride
Common Abbreviation	2-MPP-d8 HCl; o-MeOPP-d8
CAS Number	1185090-82-7 (HCl salt)
Molecular Formula	C₁₁H₉D₈N₂O[1][2][3][4][5][6] • HCl
Molecular Weight	236.77 g/mol (Salt); ~200.31 g/mol (Free Base)
Isotopic Purity	Typically ≥ 99 atom % D
Solubility	Methanol (freely), DMSO, Water (freely soluble as salt)

Synonyms & Catalog Designations

• Synonyms: 1-(2-Methoxyphenyl)piperazine-d8 monohydrochloride; N-(2-Methoxyphenyl)piperazine-d8 HCl.

• Commercial Designations (Trade/Catalog Names):

  • Toronto Research Chemicals (TRC): Cat# M266187[7]

  • C/D/N Isotopes: Cat# D-6542

  • Alsachim:[1] C4882 (Example format)

Structural Visualization

The following diagram illustrates the chemical structure, highlighting the specific deuteration of the piperazine ring which provides the necessary mass shift for mass spectrometry resolution.

[1]

Part 2: The Role of Deuterated Standards in Bioanalysis

Why d8? The Science of Mass Shift

In LC-MS/MS, the choice of Internal Standard (IS) dictates the accuracy of the assay. 2-MPP-d8 is superior to structural analogs (e.g., 1-phenylpiperazine) due to chemical equivalence .

• Co-Elution: As an isotopolog, 2-MPP-d8 co-elutes with the analyte (2-MPP). This means it experiences the exact same matrix suppression or enhancement at the electrospray ionization (ESI) source at the exact same moment.

• Mass Resolution: The +8 Da shift is crucial. Natural isotopes (C13, etc.) of the parent compound typically contribute to M+1 or M+2 signals. A +8 shift moves the IS signal completely clear of the parent's isotopic envelope, preventing "cross-talk" or interference.

Target Analytes & Metabolic Pathways

2-MPP-d8 is primarily used to quantify the following parent drugs or metabolites:

• Urapidil: Antihypertensive; metabolizes to 2-MPP.

• Enciprazine: Anxiolytic; metabolizes to 2-MPP.

• Designer Piperazines: 2-MeOPP is often found as a recreational substance or an impurity in "Party Pills" (BZP alternatives).

Part 3: Experimental Protocol (LC-MS/MS Workflow)

Disclaimer: This protocol is a generalized framework derived from standard bioanalytical practices. Validation per FDA/EMA guidelines is required before clinical application.

Stock Solution Preparation

• Solvent: Methanol (LC-MS Grade).[3]

• Concentration: Prepare a primary stock of 1.0 mg/mL (free base equivalent).

  • Calculation: Weigh ~1.18 mg of the HCl salt to obtain 1.0 mg of the free base (Mass Correction Factor = MW_salt / MW_base ≈ 236.77 / 200.31 ≈ 1.18).

• Storage: -20°C or -80°C in amber glass vials to prevent photodegradation.

Sample Extraction (Liquid-Liquid Extraction - LLE)

This method is preferred for phenylpiperazines to remove protein and phospholipid interferences.

• Aliquot: Transfer 200 µL of plasma/serum into a clean tube.

• IS Spike: Add 20 µL of 2-MPP-d8 Working Solution (e.g., 500 ng/mL in water/methanol). Vortex 10s.

• Buffer: Add 200 µL of 0.1 M Carbonate Buffer (pH 9.5) to ensure the piperazine is in its non-ionized (organic soluble) state.

• Extract: Add 1.5 mL of Ethyl Acetate : Hexane (80:20 v/v).

• Agitate: Mechanical shaker for 10 mins; Centrifuge at 4000 rpm for 5 mins.

• Reconstitute: Transfer supernatant to a new tube, evaporate to dryness under N₂ at 40°C. Reconstitute in 100 µL Mobile Phase.

LC-MS/MS Conditions

Parameter	Setting
Column	C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.5 µm
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.5 or 9.0 depending on column)
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.4 mL/min
Ionization	ESI Positive Mode (+)
MRM Transition (Analyte)	193.1 → 150.1 (Quantifier)
MRM Transition (IS)	201.2 → 158.2 (2-MPP-d8)

Note on MRM: The parent ion for the IS is ~201 (193 + 8). The fragment ion also shifts by +8 if the fragment contains the piperazine ring, which it typically does in these transitions.

Part 4: Handling, Stability & Safety

Stability Profile

• Hygroscopicity: The HCl salt is hygroscopic.[3] Equilibrate the vial to room temperature before opening to prevent moisture condensation, which alters weighing accuracy.

• Isotopic Stability: The deuterium on the piperazine ring is non-exchangeable under physiological and standard extraction conditions. It is stable against back-exchange in protic solvents.

Safety (GHS Classification)[3][8]

• Signal Word: Warning

• Hazards: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).[8]

• PPE: Nitrile gloves, safety glasses, and fume hood usage are mandatory.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1346: 1-(2-Methoxyphenyl)piperazine. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Monograph: 1-(2-Methoxyphenyl)piperazine. Retrieved from [Link]

• Meyer, M. R., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Analytical and Bioanalytical Chemistry.

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• 3. 1-(2-Methoxyphenyl)piperazine hydrochloride | 5464-78-8 [chemicalbook.com]
• 4. 1-(2-Methoxyphenyl) piperazine hydrochloride-Changzhou Kangte Pharmtech co., LTD [kangtepharm.com]
• 5. chemscene.com [chemscene.com]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride [lgcstandards.com]
• 8. aksci.com [aksci.com]

Protocols & Analytical Methods

Preparation of 2-MPP-d8 HCl internal standard stock solution

An Application Note on the Methodical Preparation of 2-Methyl-1-phenylpropan-2-amine-d8 (2-MPP-d8) Hydrochloride Internal Standard Stock Solution

Abstract

The precision and reliability of quantitative bioanalytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), are fundamentally dependent on the proper use of an internal standard (IS). A stable isotope-labeled internal standard (SIL-IS) is the preferred choice in modern bioanalysis, as it most closely mimics the analyte of interest, thereby correcting for variability during sample extraction, handling, and instrument analysis.[1][2][3] This document provides a detailed protocol and scientific rationale for the preparation of a primary stock solution of 2-Methyl-1-phenylpropan-2-amine-d8 Hydrochloride (2-MPP-d8 HCl), a deuterated analog of 2-MPP. Adherence to these guidelines is critical for ensuring the accuracy, precision, and robustness of analytical data in regulated drug development and research environments.

The Foundational Role of Deuterated Internal Standards

In quantitative mass spectrometry, an ideal internal standard co-elutes with the analyte and exhibits identical chemical behavior during sample preparation and ionization.[3][4] SIL-IS, such as 2-MPP-d8, are considered the gold standard because they fulfill these criteria almost perfectly.[1] The incorporation of stable isotopes (e.g., Deuterium, ¹³C, ¹⁵N) results in a compound that is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.[3]

The Core Principle: A known, fixed concentration of the SIL-IS is added to all samples, calibrators, and quality controls at the earliest stage of the sample preparation process.[2][5] Any physical loss of the analyte during extraction or variability in instrument response (e.g., matrix effects) will be mirrored by a proportional loss or change in the SIL-IS signal.[2][6] Consequently, the ratio of the analyte peak area to the internal standard peak area remains constant, enabling highly accurate and precise quantification.[2]

Key considerations when using a deuterated internal standard include:

• Isotopic Purity: The standard must have high isotopic enrichment (typically ≥98%) to prevent signal contribution at the analyte's mass-to-charge ratio (m/z).[7]

• Label Position: Deuterium atoms should be placed on chemically stable positions of the molecule (e.g., aliphatic or aromatic carbons) to prevent back-exchange with hydrogen from the solvent or matrix.[6]

• Mass Shift: A sufficient number of deuterium atoms (typically ≥3) should be incorporated to ensure a clear mass difference from the natural isotopic distribution of the unlabeled analyte.[3]

Characterization of 2-MPP-d8 HCl

Accurate preparation begins with a thorough understanding of the reference material. The information below is provided for 2-MPP-d8 HCl and its non-deuterated analog.

Property	Value	Source/Note
Chemical Name	2-Methyl-1-phenylpropan-2-amine-d8 Hydrochloride	-
Synonyms	2-MPP-d8 HCl	-
Molecular Formula	C₁₀H₈D₈N • HCl	Calculated based on the structure of 2-MPP
Molecular Weight	~209.79 g/mol	Calculated. Exact weight depends on specific deuteration pattern. The non-deuterated MW is 215.72 g/mol for a related compound.[8]
Appearance	Typically a white to off-white solid/powder.	Inferred from analogs.[9]
Solubility	Soluble in polar solvents like methanol, ethanol, and water.	Inferred from analogs.[9][10]

Note: As specific CAS numbers and detailed physical properties for 2-MPP-d8 HCl are not widely published, data is inferred from closely related structures and general chemical principles. Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific information.

Safety and Handling Precautions

As a Senior Application Scientist, safety is the paramount consideration before any laboratory work commences. While specific toxicological data for 2-MPP-d8 HCl is not available, precautions should be based on analogous compounds.

• Engineering Controls : All handling of the solid material and concentrated solutions should be performed inside a certified chemical fume hood to prevent inhalation of airborne particles.[11] An eyewash station and safety shower must be readily accessible.[8]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles or a face shield.[8]

  • Hand Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile).[8]

  • Body Protection : A laboratory coat is mandatory.

• First Aid Measures :

  • Inhalation : Remove the person to fresh air. Seek medical attention if you feel unwell.[8]

  • Skin Contact : Take off contaminated clothing immediately. Rinse the affected skin area with plenty of water.[8][11]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.[8]

  • Ingestion : Rinse mouth and call a poison center or physician if you feel unwell.[8]

• Storage and Disposal : Store the container tightly closed in a cool, dry, and well-ventilated place, protected from light.[12] Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of 1 mg/mL Primary Stock Solution

This protocol details the steps to accurately prepare a 1 mg/mL primary stock solution of 2-MPP-d8 HCl. This concentration is a common starting point for subsequent dilutions.

Causality Behind Key Steps:

• Calibrated Equipment : The use of a calibrated analytical balance and Grade A volumetric flasks is mandated by Good Laboratory Practice (GLP) and is essential for ensuring the accuracy of the concentration.

• Choice of Solvent : Methanol is a common choice due to its high volatility (useful for later sample evaporation steps) and its ability to dissolve a wide range of organic compounds. Its purity (LC-MS grade) is critical to avoid introducing interfering contaminants.

• Sonication : This step ensures the complete dissolution of the reference standard, which is crucial for achieving the target concentration. Incomplete dissolution is a common source of error.

• Documentation : Rigorous documentation creates a verifiable audit trail, which is a cornerstone of regulatory compliance.[13]

Materials and Equipment:

• 2-MPP-d8 HCl reference standard (with Certificate of Analysis)

• LC-MS grade methanol

• Calibrated analytical balance (readable to at least 0.01 mg)

• 10 mL Grade A volumetric flask

• Weighing paper or boat

• Spatula

• Glass Pasteur pipette or syringe

• Sonicator bath

• Amber glass vial with a PTFE-lined cap for storage

Step-by-Step Methodology:

• Pre-Preparation : Allow the sealed container of 2-MPP-d8 HCl to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

• Weighing : a. Place a clean, anti-static weighing boat on the analytical balance and tare it. b. Carefully weigh approximately 10.0 mg of the 2-MPP-d8 HCl reference standard. Record the exact weight to four decimal places (e.g., 10.04 mg).

• Dissolution : a. Quantitatively transfer the weighed powder into a 10 mL Grade A volumetric flask. This can be done by carefully tapping the weighing boat and then rinsing it with small aliquots of LC-MS grade methanol, ensuring all rinsate is collected in the flask. b. Add approximately 7-8 mL of methanol to the flask. c. Cap the flask and gently swirl to dissolve the majority of the solid. d. Place the flask in a sonicator bath for 5-10 minutes to ensure complete dissolution. Visually inspect to confirm no solid particles remain.

• Final Dilution : a. Allow the solution to return to room temperature. b. Using a Pasteur pipette, carefully add methanol to the flask until the bottom of the meniscus aligns with the calibration mark. c. Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Calculation of Exact Concentration :

  • Use the following formula: Concentration (mg/mL) = [Weight of Standard (mg)] / [Volume of Flask (mL)]

  • Example: If 10.04 mg was weighed into a 10.00 mL flask, the exact concentration is 1.004 mg/mL.

• Transfer and Storage : a. Transfer the final solution into a clearly labeled amber glass vial. b. The label must include:

  • Name of Compound (2-MPP-d8 HCl Stock)
  • Exact Concentration
  • Solvent (Methanol)
  • Preparation Date
  • Prepared By (Analyst's Initials)
  • Expiry Date (as determined by stability studies) c. Store the solution at the recommended temperature (typically -20°C or lower) to ensure long-term stability.

Workflow for preparing the primary stock solution.

Preparation of Intermediate and Working Solutions

The 1 mg/mL primary stock is too concentrated for direct use. Serial dilutions are required to prepare intermediate and working-level solutions for spiking into calibration standards and quality control (QC) samples.

Protocol: Serial Dilution

• Prepare an intermediate stock solution (e.g., 100 µg/mL) by diluting 1 mL of the 1 mg/mL primary stock into a final volume of 10 mL with methanol.

• From this intermediate stock, prepare a working solution at the final concentration to be used for spiking samples (e.g., 1 µg/mL). This would involve diluting 100 µL of the 100 µg/mL solution into a final volume of 10 mL.

Solution Name	Starting Solution	Volume of Starting Solution	Final Volume	Final Concentration
Primary Stock	Solid Standard	10.0 mg (approx.)	10 mL	1 mg/mL
Intermediate Stock	Primary Stock	1.0 mL	10 mL	100 µg/mL
Working IS Solution	Intermediate Stock	100 µL	10 mL	1 µg/mL

Validation and Stability of Stock Solutions

The preparation of a stock solution is not complete until its integrity and stability are verified. Regulatory guidelines from the FDA and EMA emphasize the need to demonstrate the stability of stock solutions under their intended storage conditions.[1][5][14][15]

Key Validation Activities:

• Initial Verification : The response of a freshly prepared stock solution can be compared against a previously validated batch, if available.

• Stock Solution Stability : Stability should be assessed under intended storage conditions (e.g., -20°C for long-term) and at room temperature for short-term stability, mimicking bench-top handling.[1]

• Methodology :

  • Analyze dilutions of the stored stock solution at various time points (e.g., 0, 1, 3, 6 months).

  • Compare the analytical response against a freshly prepared stock solution.

  • The mean response of the stored solution should generally be within ±10% of the fresh solution's response.[1]

Logic diagram for stock solution stability validation.

Conclusion

The meticulous preparation and validation of the 2-MPP-d8 HCl internal standard stock solution is a non-negotiable prerequisite for generating high-quality, reproducible, and defensible bioanalytical data. By understanding the scientific principles behind each step—from the role of the SIL-IS to the importance of accurate weighing and stability verification—researchers can establish a robust foundation for their quantitative assays, ensuring compliance with global regulatory standards and upholding the integrity of their scientific findings.

References

• A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods - Benchchem. (n.d.).
• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation.
• ECA Academy. (2011, August 17). EMA Guideline on bioanalytical Method Validation adopted.
• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline.
• European Medicines Agency. (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis.
• Neutronco. (n.d.). Analytical method validation for FDA compliance.
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
• KISHIDA CHEMICAL CO., LTD. (2022, February 7). Safety Data Sheet for 1-(4-Methoxyphenyl)-2-methylpropan-2-amine hydrochloride.
• Cayman Chemical. (2025, July 24). Safety Data Sheet for N-methyl-2-Phenylpropan-1-amine (hydrochloride).
• U.S. Food and Drug Administration. (2014, February 19). Analytical Procedures and Methods Validation for Drugs and Biologics.
• Sigma-Aldrich. (n.d.). 2-methyl-2-phenylpropan-1-amine.
• Journal of GXP Compliance. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• Fisher Scientific. (2025, December 24). Safety Data Sheet for 2-Methyl-1-phenyl-1-propanol.
• CymitQuimica. (2024, December 19). Safety Data Sheet for (R)-2-Methyl-1-phenylpropan-1-amine.
• ResolveMass Spectrometry Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube.
• ResolveMass Laboratories. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• BenchChem. (n.d.). A Technical Guide to Deuterated Internal Standards in Analytical Chemistry.
• AptoChem. (n.d.). Deuterated internal standards and bioanalysis.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.).
• Cayman Chemical. (n.d.). (S)-Desoxy-D2PM (hydrochloride).
• SYNTHETIKA. (n.d.). 2-Chloro-N,N-dimethylpropylamine hydrochloride.

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Application Note: High-Recovery Solid Phase Extraction (SPE) Methods for Piperazine and its Metabolites from Biological Matrices

Introduction: The Analytical Challenge of Piperazine

Piperazine and its derivatives represent a broad class of compounds with significant pharmacological and toxicological relevance. They form the structural core of numerous therapeutic agents, including antidepressants (e.g., Trazodone) and antipsychotics, but are also prevalent as recreational drugs of abuse, often termed "designer drugs".[1][2][3] The metabolic pathways of these compounds are complex, frequently involving hydroxylation and degradation of the piperazine moiety, resulting in a suite of metabolites that must be monitored to understand pharmacokinetics, toxicity, or instances of abuse.[4]

Analyzing piperazine and its metabolites in biological matrices like plasma, urine, or serum presents a considerable challenge for researchers.[1][5] These matrices are inherently complex, containing a high concentration of endogenous materials (proteins, lipids, salts) that can interfere with analysis, suppress ionization in mass spectrometry (MS), and shorten the lifespan of analytical columns.[6][7] Furthermore, target analytes are often present at low concentrations (ng/mL), necessitating a sample preparation technique that can not only clean the sample but also concentrate the analytes of interest.[8][9]

Solid Phase Extraction (SPE) is a powerful and selective sample preparation technique ideally suited to overcome these challenges. By leveraging the specific physicochemical properties of piperazine, SPE can effectively isolate these basic compounds from complex sample matrices, leading to cleaner extracts, higher recovery, and improved analytical sensitivity.[7] This guide provides a detailed examination of the principles and protocols for developing robust SPE methods for piperazine and its metabolites.

Foundational Principles: Exploiting the Physicochemical Nature of Piperazine

A successful SPE method is built upon a thorough understanding of the analyte's chemical properties. Piperazine is a weak, diprotic base, a characteristic that is central to designing a selective extraction strategy.[10][11]

Key Physicochemical Properties of Piperazine:

Property	Value / Characteristic	Significance for SPE Method Development
Chemical Structure	Cyclic diamine (C₄H₁₀N₂)	The two nitrogen atoms are the key functional groups for ion-exchange retention.
pKa Values	pKa1: ~5.35, pKa2: ~9.73[10][11]	These values are critical for controlling the charge state of the molecule. To ensure piperazine is positively charged and retained on a cation exchanger, the sample pH must be adjusted to at least 2 pH units below its pKa (i.e., pH < 3.3).[12]
Polarity	Freely soluble in water[10]	Piperazine and its hydroxylated metabolites are relatively polar. This property influences the choice of reversed-phase sorbents and wash steps.
Log P (Octanol/Water)	-1.13 (estimated)	Indicates hydrophilicity. While the parent molecule is hydrophilic, metabolites and drug analogues can be more hydrophobic, making mixed-mode SPE highly effective.

The fundamental strategy for extracting piperazine relies on manipulating its charge state. At a low pH, the nitrogen atoms in the piperazine ring become protonated, giving the molecule a positive charge. This allows for strong retention on a cation exchange sorbent.

Selecting the Optimal SPE Sorbent: The Power of Mixed-Mode Cation Exchange

While reversed-phase SPE can be used, its selectivity for polar compounds like piperazine is often insufficient for complex matrices. The most robust and selective methods utilize ion exchange, specifically cation exchange, to target the basic nature of the piperazine ring.[12][13]

Cation Exchange Mechanisms

• Weak Cation Exchange (WCX): Sorbents contain carboxylic acid groups (pKa ~4.8). They are effective for extracting strong bases that might be irreversibly retained on strong exchangers.[14][15][16] Elution can often be achieved under milder, LC-MS compatible conditions.[14]

• Strong Cation Exchange (SCX): Sorbents typically use a benzenesulfonic acid group, which is negatively charged across the entire pH range.[12] This provides strong retention for weak bases like piperazine.

The Superiority of Mixed-Mode SPE

For the highest level of selectivity and sample cleanup, mixed-mode SPE is the preferred choice. These sorbents combine two retention mechanisms in one cartridge, most commonly reversed-phase (e.g., C8 or a polymer) and strong cation exchange (SCX).[17][18]

Why Mixed-Mode Excels:

• Dual Retention: Analytes are retained by both hydrophobic interaction and electrostatic (ionic) interaction.[18]

• Rigorous Wash Steps: This dual retention allows for the use of aggressive wash steps. A polar wash (e.g., acidic water) can remove polar interferences, while a non-polar organic wash (e.g., methanol) can remove hydrophobic interferences like lipids, without disrupting the strong ionic bond holding the charged piperazine analyte.

• Extremely Clean Extracts: By removing a broader range of interferences, mixed-mode SPE significantly reduces matrix effects and leads to more reproducible and accurate quantification.[18]

Experimental Workflows and Protocols

The following protocols provide detailed, step-by-step methodologies for extracting piperazine and its metabolites from biological fluids.

Protocol 1: Mixed-Mode Strong Cation Exchange (MCX) SPE

This protocol is the gold standard for achieving the cleanest possible extracts from complex matrices like plasma, serum, or urine. It leverages dual retention for maximum interference removal.

Objective: To isolate and concentrate basic drugs like piperazine and its metabolites from biological fluids, providing a final extract with minimal matrix interference for LC-MS/MS analysis.

Materials & Reagents:

• SPE Sorbent: Mixed-Mode Polymeric Strong Cation Exchange (e.g., Phenomenex Strata-X-C, Waters Oasis MCX, Agilent Bond Elut Plexa PCX).

• Solvents: HPLC-grade Methanol (MeOH), Acetonitrile (ACN), Deionized Water.

• Acids/Bases: Formic Acid (or Phosphoric Acid), Ammonium Hydroxide.

• Pre-treatment Solution: 2% Formic Acid in Water.

• Wash Solution 1 (Polar): 0.1 M HCl or 2% Formic Acid in Water.

• Wash Solution 2 (Non-Polar): Methanol.

• Elution Solution: 5% Ammonium Hydroxide in Methanol (v/v).

• Reconstitution Solution: Mobile Phase A or appropriate starting condition for LC analysis.

Workflow: Mixed-Mode Strong Cation Exchange (MCX) SPE

Caption: Workflow for MCX SPE of Piperazine Metabolites.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • Thaw biological samples (plasma, serum, urine) and vortex.

  • Centrifuge samples to pellet any particulates.

  • Dilute the supernatant 1:1 (v/v) with the 2% Formic Acid pre-treatment solution.

  • Causality: This critical step ensures the sample pH is low enough (<3.3) to fully protonate the piperazine nitrogen atoms, enabling a strong ionic interaction with the SCX sorbent.[12][19] It also helps to disrupt protein binding.

• Sorbent Conditioning:

  • Pass 1 mL of Methanol through the SPE cartridge.

  • Causality: This step wets the polymeric sorbent and activates the reversed-phase functional groups, ensuring reproducible interactions.[20][21]

• Sorbent Equilibration:

  • Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

  • Causality: This removes the organic solvent and prepares the sorbent for the aqueous sample, maximizing retention.[20][21]

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

  • Causality: A slow flow rate provides sufficient residence time for the analyte to interact with and bind to the sorbent via both reversed-phase and cation exchange mechanisms.

• Wash 1 (Polar Interference Removal):

  • Pass 1 mL of Wash Solution 1 (2% Formic Acid) through the cartridge.

  • Causality: The low pH maintains the positive charge on the piperazine, keeping it ionically bound. This aqueous wash removes highly polar, unretained matrix components like salts, as well as neutral and acidic compounds.

• Wash 2 (Non-Polar Interference Removal):

  • Pass 1 mL of Wash Solution 2 (Methanol) through the cartridge.

  • Causality: This is the key advantage of mixed-mode SPE. While the methanol will disrupt hydrophobic interactions and wash away non-polar interferences (e.g., lipids, phospholipids), the strong ionic bond to the SCX phase keeps the target analyte firmly retained.

• Analyte Elution:

  • Place collection tubes in the manifold. Elute the analyte by passing 1-2 mL of the Elution Solution (5% NH₄OH in MeOH) through the cartridge.

  • Causality: The basic elution solvent neutralizes the charge on the piperazine nitrogen atoms (pH > pKa), breaking the ionic bond with the sorbent. The organic nature of the solvent simultaneously disrupts any remaining hydrophobic interactions, allowing the now-neutral analyte to be completely eluted.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approx. 40°C.

  • Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the reconstitution solution.

  • Causality: This step concentrates the analyte and ensures the final sample is dissolved in a solvent compatible with the initial mobile phase of the LC system, which is crucial for good peak shape.[6]

Protocol 2: Weak Cation Exchange (WCX) SPE

This protocol is an excellent alternative, particularly for strongly basic compounds or when a less basic elution solvent is desired.

Objective: To isolate basic compounds using a weak cation exchanger, offering different selectivity and elution conditions compared to SCX.

Materials & Reagents:

• SPE Sorbent: Weak Cation Exchange (e.g., Phenomenex Strata-X-CW, Agilent Bond Elut LRC-WCX).

• Solvents & Reagents: Same as Protocol 1, though elution solvent may be modified.

• Equilibration Buffer: pH 6-7 buffer (e.g., Ammonium Acetate).

• Elution Solution: 2-5% Formic Acid in Methanol/Acetonitrile.

Workflow: Weak Cation Exchange (WCX) SPE

Caption: Workflow for WCX SPE of Piperazine Metabolites.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • Dilute the biological sample 1:1 (v/v) with a pH 6-7 buffer.

  • Causality: At this pH, the piperazine (pKa1 ~5.35) will be positively charged, and the WCX sorbent's carboxylic acid groups (pKa ~4.8) will be deprotonated and negatively charged, facilitating ionic binding.[16]

• Sorbent Conditioning:

  • Pass 1 mL of Methanol through the SPE cartridge.

• Sorbent Equilibration:

  • Pass 1 mL of the pH 6-7 buffer through the cartridge.

  • Causality: This ensures the sorbent functional groups are in the correct, deprotonated state for analyte retention.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow flow rate (1-2 mL/min).

• Wash Steps:

  • Wash 1 (Polar): Pass 1 mL of the pH 6-7 buffer to remove polar interferences.

  • Wash 2 (Non-Polar): Pass 1 mL of Methanol to remove hydrophobic interferences.

• Analyte Elution:

  • Elute the analyte with 1-2 mL of 2-5% Formic Acid in Methanol.

  • Causality: Unlike the MCX method, elution is achieved by protonating the sorbent rather than deprotonating the analyte. The acidic elution solvent neutralizes the carboxylic acid groups on the sorbent, breaking the ionic bond and releasing the still-charged analyte. This can be advantageous as the eluate is already acidified, potentially eliminating the need for pH adjustment before LC-MS analysis.[14]

• Post-Elution Processing:

  • Evaporate and reconstitute as described in Protocol 1.

Method Optimization and Troubleshooting

No SPE method is one-size-fits-all. Optimization is key to achieving high recovery and low matrix effects.

Parameter	Optimization Strategy & Rationale
Analyte Breakthrough (Low Recovery)	Check Load pH: Ensure sample pH is at least 2 units below the analyte pKa for cation exchange. Reduce Flow Rate: Slower loading can improve retention. Increase Sorbent Mass: If analyte concentration is very high, it may be overloading the cartridge capacity.
Interference in Eluate (Dirty Extract)	Strengthen Wash Steps: For MCX, increase the percentage of organic solvent in the non-polar wash (e.g., from 100% MeOH to 20% MeOH in ACN) to remove more hydrophobic interferences, provided the analyte remains retained. Add a Second Wash Step: Consider an intermediate wash (e.g., 5% Methanol in water) to bridge the polarity gap between the aqueous and full organic washes.
Poor Elution (Low Recovery)	Increase Elution Solvent Strength: For MCX, increase the concentration of ammonium hydroxide (e.g., from 5% to 10%). For WCX, increase the acid concentration. Soak the Sorbent: Allow the elution solvent to sit on the sorbent bed for 2-5 minutes to ensure complete disruption of the retention mechanism.[18] Use a Stronger Elution Solvent: A combination of solvents may be more effective (e.g., DCM/Isopropanol/NH₄OH).[6]

Conclusion

The successful analysis of piperazine and its metabolites from complex biological matrices is critically dependent on a selective and efficient sample preparation strategy. By exploiting the basic nature of the piperazine ring, ion exchange SPE provides the necessary selectivity for isolation. For the highest performance, a mixed-mode strong cation exchange (MCX) SPE protocol is strongly recommended. The dual retention mechanism allows for a rigorous and orthogonal washing procedure that effectively removes both polar and non-polar interferences, resulting in exceptionally clean extracts, high analyte recovery, and reliable, sensitive downstream analysis by LC-MS/MS.

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• Piperazine derivatives as metabolites of therapeutic drugs. ResearchGate. [Link]

• Strata WCX (Weak Cation Exchange) SPE Products. Phenomenex. [Link]

• Solid-Phase Extraction. (2023, August 29). Chemistry LibreTexts. [Link]

• Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans. (2010, September 15). PubMed. [Link]

• Practical considerations using Quantisal® oral fluid collection devices and SPE method development by polymeric mixed-mode cation exchange. Biotage. [Link]

• Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate. [Link]

• Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone. (2003, November 15). PubMed. [Link]

• The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. ResearchGate. [Link]

• Opportunities and challenges for direct C–H functionalization of piperazines. (2016, April 13). National Center for Biotechnology Information. [Link]

• Sample Preparation by Mixed-Mode SPE Using ISOLUTE® HCX. Biotage. [Link]

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• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. (2023, June 26). MDPI. [Link]

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• LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. ResearchGate. [Link]

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• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Piperazine Amides with Desirable Solubility, Physicochemical and Drug-like Properties: Synthesis and Evaluation of the Anti-Trypanosoma cruzi Activity. ResearchGate. [Link]

• Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances. MDPI. [Link]

• SPE Method Development Tips and Tricks. Agilent Technologies. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. [Link]

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• 4. Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
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• 7. phenomenex.com [phenomenex.com]
• 8. Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Piperazine - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chem.libretexts.org [chem.libretexts.org]
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• 15. Strata WCX Solid Phase Extraction (SPE) Products | Phenomenex [phenomenex.com]
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• 17. SPE Phase and Solvent Selection | Thermo Fisher Scientific - HK [thermofisher.com]
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• 21. agilent.com [agilent.com]

Application Note: Quantitative Analysis of 1-(2-Methoxyphenyl)piperazine using a Validated LC-MS/MS Method with a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantification of 1-(2-Methoxyphenyl)piperazine (1-MPP) in a biological matrix, utilizing liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, 1-(2-Methoxyphenyl)piperazine-d8 (1-MPP-d8), is employed. The methodology is built upon the principles of Multiple Reaction Monitoring (MRM) for selective and sensitive detection. Detailed protocols for sample preparation, chromatographic separation, and mass spectrometric conditions are provided. This method is designed for researchers, scientists, and drug development professionals requiring reliable bioanalytical data and is developed in accordance with international regulatory guidelines.[1][2][3]

Introduction

1-(2-Methoxyphenyl)piperazine (1-MPP) is a chemical compound and a major metabolite of several psychoactive drugs, making its quantification in biological fluids a critical aspect of pharmacokinetic and toxicological studies.[4] Accurate measurement of drug and metabolite concentrations is fundamental to regulatory decisions regarding the safety and efficacy of pharmaceutical products.[2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its superior sensitivity, selectivity, and speed.[1][5][6]

The use of a stable isotope-labeled internal standard (SIL-IS), such as 1-(2-Methoxyphenyl)piperazine-d8, is the preferred approach in quantitative mass spectrometry.[7] The SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, allowing for highly accurate and precise correction of any experimental variability. This application note provides a comprehensive, step-by-step guide for the development and application of an MRM-based LC-MS/MS method for 1-MPP quantification.

Principle of the Method: LC-MS/MS and Multiple Reaction Monitoring (MRM)

This method combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[5]

• Liquid Chromatography (LC): The LC system separates 1-MPP and its d8-internal standard from endogenous matrix components based on their physicochemical properties.[8]

• Mass Spectrometry (MS): Following chromatographic separation, the analytes are ionized, typically via electrospray ionization (ESI), and introduced into the mass spectrometer.[5]

• Multiple Reaction Monitoring (MRM): For quantification, a triple quadrupole mass spectrometer is operated in MRM mode. This involves two stages of mass filtering:

  • Q1 (Precursor Ion Selection): The first quadrupole (Q1) is set to isolate the protonated molecular ion ([M+H]+) of the specific analyte (the precursor ion).

  • Q2 (Collision Cell): The selected precursor ion is fragmented by collision-induced dissociation (CID) with an inert gas.

  • Q3 (Product Ion Selection): The second quadrupole (Q3) is set to monitor for a specific, high-intensity fragment ion (the product ion).

This process of monitoring a specific precursor-to-product ion transition is highly selective and significantly reduces background noise, enabling sensitive and accurate quantification.[6] At least two MRM transitions are typically monitored for each compound to ensure method selectivity and reproducibility.[7]

Experimental Protocol

Materials and Reagents

• 1-(2-Methoxyphenyl)piperazine (1-MPP) reference standard (≥98% purity)

• 1-(2-Methoxyphenyl)piperazine-d8 (1-MPP-d8) hydrochloride[9]

• LC-MS grade Acetonitrile, Methanol, and Water

• Formic Acid (≥98%)

• Ammonium Formate

• Human Plasma (or other relevant biological matrix)

• All reagents should be of analytical or higher grade.

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Prepare individual stock solutions of 1-MPP and 1-MPP-d8 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 1-MPP stock solution in 50:50 (v/v) methanol:water to create working solutions for the calibration curve (e.g., ranging from 10 ng/mL to 10,000 ng/mL).

• Internal Standard (IS) Working Solution: Dilute the 1-MPP-d8 primary stock to a final concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

• Calibration Curve and QC Samples: Spike blank biological matrix (e.g., human plasma) with the appropriate 1-MPP working standard solutions to achieve the desired final concentrations. A typical calibration range might be 0.1 ng/mL to 1000 ng/mL. Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting small molecules from plasma or serum.

• Aliquot 100 µL of study sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS Working Solution (100 ng/mL 1-MPP-d8) to each tube (except for blank matrix samples) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The goal is to achieve baseline separation of the analyte from matrix interferences with a short run time.

Parameter	Condition
LC System	Agilent 1290 Infinity LC or equivalent
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 5% B and equilibrate for 1.0 min
Total Run Time	5.0 minutes

Mass Spectrometry (MS) Conditions

The MS parameters must be optimized for the specific instrument. The values below serve as a starting point.

Parameter	Condition
MS System	SCIEX QTRAP® 4500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
IonSpray Voltage	+5500 V
Source Temperature	500°C
Curtain Gas (CUR)	30 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	50 psi

MRM Transitions

MRM transitions are optimized by infusing a standard solution of each compound and performing a product ion scan to identify the most intense and stable fragments. The molecular weight of 1-MPP is 192.26 g/mol .[4] The precursor ion will be the protonated molecule [M+H]+, m/z 193.1. The deuterated internal standard (1-MPP-d8) will have a precursor ion of m/z 201.2.

Compound	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Dwell Time (ms)	Declustering Potential (DP, V)	Collision Energy (CE, V)
1-MPP (Quantifier)	193.1	135.1	100	60	25
1-MPP (Qualifier)	193.1	150.1	100	60	20
1-MPP-d8 (IS)	201.2	135.1	100	60	25

Causality: The quantifier transition (193.1 → 135.1) is selected for its high intensity and stability, providing the best signal-to-noise for quantification. A second, qualifier transition is monitored to confirm the identity of the analyte. The internal standard uses the same product ion, which is common for deuterated standards where fragmentation is directed away from the labeled positions.

Analytical Method Validation

For use in regulated studies, the method must be fully validated according to guidelines from regulatory bodies like the FDA and EMA (now harmonized under ICH M10).[10][11][12][13] The objective of validation is to demonstrate that the method is suitable for its intended purpose.[3][14]

Key Validation Parameters:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: Assessed by analyzing replicate QC samples at multiple concentrations on different days.

• Calibration Curve: The relationship between instrument response and known analyte concentrations should be established. Linearity is typically assessed using a regression analysis.

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Stability: Analyte stability must be evaluated under various conditions, including freeze-thaw cycles, bench-top storage, and long-term storage.

• Matrix Effect: The effect of matrix components on the ionization of the analyte and internal standard.

Data Analysis and System Suitability

Quantitative analysis is performed by calculating the peak area ratio of the analyte to the internal standard and plotting this ratio against the nominal concentration of the calibration standards.[15] A linear regression with a weighting factor (e.g., 1/x²) is typically applied to generate the calibration curve. The concentrations of QC and unknown samples are then interpolated from this curve.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final data reporting.

Caption: End-to-end workflow for 1-MPP quantification.

References

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• Cato Research. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Federal Register. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. [Link]

• International Council for Harmonisation. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. [Link]

• European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• World Health Organization. (2023). ICH Harmonised Guideline M10 Bioanalytical Method Validation and Study Sample Analysis to be implemented by PQT/MED. [Link]

• AAPS Journal. (2024). ICH M10 Bioanalytical Method Validation Guideline-1 year Later. ResearchGate. [Link]

• Wiergowski, M., et al. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Semantic Scholar. [Link]

• Lehner, A. F., et al. (2014). Detection of MPP+ by LC/MS/MS. ResearchGate. [Link]

• Wiergowski, M., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC. [Link]

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. [Link]

• PubChem. 1-(2-Methoxyphenyl)piperazine. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. [Link]

• SWGDrug. (2005). 1-(2-METHOXYPHENYL)PIPERAZINE. [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• NorthEast BioLab. (n.d.). Liquid Chromatography Mass Spectrometry (LC MS MS) Analysis. [Link]

• SCIEX. (n.d.). Rapid and Sensitive Analysis of a 93-Compound Forensic Panel in Urine using the QTRAP®/Triple Quad™ 4500 LC-MS/MS System. [Link]

• Waters Corporation. (2018). Analysis of Residual Pesticides and Mycotoxins in Cannabis Using UPLC-MS/MS and GC-MS/MS to Meet California Regulatory Requirements. [Link]

• Processes. (2022). Quantitative Method for Liquid Chromatography–Mass Spectrometry Based on Multi-Sliding Window and Noise Estimation. [Link]

• Agilent Technologies. (2014). Screening for Emerging Chemical Contaminants in Water Using LC/Q-TOF and Mass Profiler Professional Software. [Link]

• Shimadzu. (n.d.). Shimadzu Pesticide MRM Library Support for LC/MS/MS. [Link]

• Chemyx Inc. (n.d.). Basic Principles of HPLC, MS & LC-MS. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. 1-(2-Methoxyphenyl)piperazine | C11H16N2O | CID 1346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nebiolab.com [nebiolab.com]
• 6. sciex.com [sciex.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. chemyx.com [chemyx.com]
• 9. 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride | SCBT - Santa Cruz Biotechnology [scbt.com]
• 10. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 11. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 12. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 13. ICH Harmonised Guideline M10 Bioanalytical Method Validation and Study Sample Analysis to be implemented by PQT/MED | WHO - Prequalification of Medical Products (IVDs, Medicines, Vaccines and Immunization Devices, Vector Control) [extranet.who.int]
• 14. database.ich.org [database.ich.org]
• 15. psecommunity.org [psecommunity.org]

Application Note: High-Sensitivity Quantification of 1-(2-Methoxyphenyl)piperazine (2-MeOPP) in Urine Using Isotope Dilution LC-MS/MS

Introduction & Scope

This application note details a robust protocol for the quantification of 1-(2-Methoxyphenyl)piperazine (2-MeOPP) in human urine. While often confused with its structural isomer mCPP (a metabolite of Trazodone), 2-MeOPP is distinct. It appears primarily as a recreational designer drug (mimicking MDMA effects) and as a metabolite of the antihypertensive drug Urapidil and the anxiolytic Enciprazine .

Accurate quantification in urine is challenging due to high concentrations of salts, urea, and phospholipids that cause significant ion suppression in Electrospray Ionization (ESI). To ensure scientific integrity and regulatory compliance (e.g., ISO 17025), this method utilizes 1-(2-Methoxyphenyl)piperazine-d8 HCl as a deuterated Internal Standard (IS). The use of a d8-analog provides superior correction for matrix effects compared to non-isotopic standards, as it co-elutes perfectly with the analyte while retaining mass spectral distinctness.

Key Applications

• Forensic Toxicology: Screening for "Party Pills" and piperazine-class designer drugs.

• Clinical Pharmacology: Pharmacokinetic monitoring of Urapidil metabolism.

• Anti-Doping: Detection of non-approved stimulants.

Chemical & Physical Profile

Understanding the physicochemical properties of the analyte and its internal standard is the foundation of method development.

Property	Analyte (Target)	Internal Standard (Reference)
Name	1-(2-Methoxyphenyl)piperazine	1-(2-Methoxyphenyl)piperazine-d8 HCl
Abbreviation	2-MeOPP / o-MeOPP	2-MeOPP-d8
CAS No.	35386-24-4 (Free base)	N/A (Labeled salt form)
Formula	C₁₁H₁₆N₂O	C₁₁H₈D₈N₂O[1][2][3] · HCl
Mol. Weight	192.26 g/mol	236.76 g/mol (Free base equiv: ~200.3)
pKa	~9.1 (Basic)	~9.1 (Basic)
LogP	~1.4 (Moderately Lipophilic)	~1.4
Solubility	Methanol, DMSO, dilute acid	Water (due to HCl salt), Methanol

Storage Protocol: Store 1-(2-Methoxyphenyl)piperazine-d8 HCl at -20°C. Prepare working stock solutions in Methanol to prevent degradation.

Analytical Workflow Logic

The following diagram illustrates the decision matrix for sample preparation. We recommend Mixed-Mode Cation Exchange (MCX) SPE for forensic confirmation due to its ability to wash away neutral interferences (phospholipids) while retaining the basic piperazine moiety.

Caption: Analytical workflow comparing High-Sensitivity SPE vs. High-Throughput Dilute-and-Shoot pathways.

Experimental Protocols

Protocol A: Sample Preparation (Mixed-Mode MCX SPE)

Recommended for forensic confirmation to minimize matrix effects.

Materials:

• Oasis MCX or Strata-X-C cartridges (30 mg/1 mL).

• Internal Standard Solution: 1 µg/mL 2-MeOPP-d8 in Methanol.

Step-by-Step:

• Aliquot: Transfer 200 µL of urine into a microcentrifuge tube.

• Spike IS: Add 20 µL of Internal Standard Solution.

• Hydrolysis (Optional): If analyzing Urapidil metabolites, add 50 µL ß-glucuronidase buffer and incubate at 60°C for 1 hour. Note: For designer drug screening of parent 2-MeOPP, this step can be skipped.

• Acidification: Dilute sample with 200 µL of 4% Phosphoric Acid (H₃PO₄) to ionize the piperazine nitrogen (Target pH < 3).

• Conditioning: Condition SPE cartridge with 1 mL Methanol followed by 1 mL Water.

• Loading: Load the pre-treated sample onto the cartridge (low vacuum).

• Wash 1 (Acidic): 1 mL 2% Formic Acid in Water (Removes acidic/neutral proteins).

• Wash 2 (Organic): 1 mL Methanol (Removes neutral lipids/phospholipids). Crucial: The analyte remains bound by ionic interaction.

• Elution: Elute with 2 x 250 µL of 5% Ammonium Hydroxide in Methanol . (High pH breaks the ionic bond).

• Reconstitution: Evaporate to dryness under nitrogen at 40°C. Reconstitute in 100 µL Mobile Phase A/B (90:10).

Protocol B: LC-MS/MS Instrumentation

System: Agilent 6400 Series / Sciex Triple Quad 5500 or equivalent. Column: Phenomenex Kinetex Biphenyl or Waters XSelect CSH C18 (2.1 x 100 mm, 1.7 µm). Reasoning: Biphenyl phases offer enhanced selectivity for the aromatic piperazine ring compared to standard C18.

Mobile Phases:

• A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• B: Acetonitrile + 0.1% Formic Acid.

Gradient elution:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0.00	5	0.4
0.50	5	0.4
4.00	95	0.4
5.00	95	0.4
5.10	5	0.4

| 7.00 | 5 | 0.4 |

MS/MS Parameters (ESI Positive Mode):

• Source Temp: 450°C

• Capillary Voltage: 3500 V

MRM Transitions Table:

Analyte	Precursor (m/z)	Product (m/z)	Role	CE (eV)
2-MeOPP	193.1	150.1	Quantifier	22
193.1	122.1	Qualifier	35
2-MeOPP-d8	201.1	158.1	IS Quantifier	22

Note: The mass shift of +8 Da in the precursor (193 -> 201) and product (150 -> 158) confirms the deuterium label is retained on the piperazine ring fragment.

Validation & Quality Assurance

To ensure trustworthiness, the method must be validated according to FDA or EMA bioanalytical guidelines.

Linearity & Sensitivity

• Range: 5 ng/mL – 1000 ng/mL.

• Curve Fit: Linear regression with 1/x² weighting.

• LOD (Limit of Detection): Typically ~1 ng/mL using the SPE method.[4]

Matrix Effect Assessment (The "Why" of d8)

Calculate Matrix Factor (MF) to prove the efficacy of the internal standard.

• Acceptance Criteria: The IS-normalized Matrix Factor should be close to 1.0 (0.85 – 1.15).

• Observation: Urine often suppresses the signal (MF < 1.0). Because 2-MeOPP-d8 experiences the exact same suppression at the exact same retention time, the ratio remains constant, ensuring accuracy.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery of IS	pH during SPE load was too high (>4).	Ensure sample is acidified with H₃PO₄ before loading to bind to MCX resin.
Peak Tailing	Secondary interactions with silanols.	Use a column with "Charged Surface Hybrid" (CSH) technology or increase Ammonium Formate buffer strength.
Interference	Co-elution with mCPP (isomer).	Verify separation. mCPP (3-chloro) and 2-MeOPP (2-methoxy) have different retention times on Biphenyl columns.

Metabolic Context Visualization

It is critical to distinguish the source of 2-MeOPP. The diagram below details the metabolic pathways.

Caption: Metabolic origins of 2-MeOPP versus the structurally similar mCPP (Trazodone metabolite).

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Monograph: 1-(2-Methoxyphenyl)piperazine.[1][2][3][5][6][7] Retrieved from [Link]

• Meyer, M. R., et al. (2012). "Rapid determination of piperazine-type stimulants in human urine by microextraction in packed sorbent." Journal of Chromatography B.

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2010). Risk assessment report of BZP and other piperazines. Retrieved from [Link]

• PubChem. (2023).[2] Compound Summary: 1-(2-Methoxyphenyl)piperazine.[1][2][3][5][6][7] National Library of Medicine. Retrieved from [Link]

Sources

• 1. 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 1-(2-Methoxyphenyl)piperazine | C11H16N2O | CID 1346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. swgdrug.org [swgdrug.org]
• 4. researchgate.net [researchgate.net]
• 5. printtechhealthcare.com [printtechhealthcare.com]
• 6. aksci.com [aksci.com]
• 7. ovid.com [ovid.com]

Optimizing mobile phase for 2-MPP-d8 HCl separation

Application Note: Precision Chromatography – Mobile Phase Engineering for the Analysis of 2-MPP-d8 HCl

Abstract

This technical guide details the mobile phase optimization strategy for 1-(2-methoxyphenyl)piperazine-d8 (2-MPP-d8) , a deuterated internal standard commonly used in the quantification of arylpiperazine drugs (e.g., urapidil, aripiprazole) and forensic analysis of designer piperazines.[1] Due to the basicity of the piperazine moiety (pKa ~9.0) and the subtle lipophilicity shifts induced by deuteration, standard generic gradients often result in peak tailing or retention time shifts that compromise quantitation. This protocol establishes a robust, self-validating LC-MS/MS workflow using ammonium formate buffering to suppress silanol activity and ensure co-elution with the non-deuterated analyte.[1]

Physicochemical Context & The Separation Challenge

To optimize the mobile phase, one must first understand the solute. 2-MPP-d8 HCl is the hydrochloride salt of a phenylpiperazine derivative.[1]

• Chemical Structure: A piperazine ring attached to a 2-methoxyphenyl group.[1][2][3][4] The "d8" designation implies the piperazine ring hydrogens are replaced by deuterium.

• Basicity (pKa): The secondary nitrogen on the piperazine ring is basic (pKa ≈ 8.8–9.2). At neutral pH, it exists in equilibrium; at acidic pH (< 4.0), it is fully protonated (

  ).

• The Problem (Silanol Interactions): On standard C18 silica columns, the positively charged amine interacts strongly with residual negatively charged silanols (

  ), causing severe peak tailing.[1]

• The Deuterium Isotope Effect: Deuterium (

  ) forms shorter, stronger bonds than Hydrogen ( ), slightly reducing the molecule's lipophilicity. In high-efficiency Reversed-Phase LC (RPLC), deuterated isotopologues often elute earlier than their non-deuterated counterparts.[1] If the mobile phase gradient is too shallow, the d8-standard may separate from the target analyte, negating its ability to correct for matrix effects at the exact moment of ionization.

Mobile Phase Engineering Strategy

We utilize a Kinetic & Thermodynamic Control strategy. We must lower the pH to ensure ionization (for MS sensitivity) while simultaneously masking silanols to sharpen the peak.

A. The Aqueous Phase: Ionic Strength Matters

Pure water with 0.1% Formic Acid is insufficient for basic piperazines. The lack of cations allows the analyte to interact with the stationary phase silanols.

• Selected Buffer: 10 mM Ammonium Formate (pH 3.5) .

• Mechanism: The ammonium ions (

  ) act as "scavengers," competing with the protonated 2-MPP amine for silanol binding sites. This effectively "masks" the column surface, resulting in a symmetrical peak.

B. The Organic Modifier: Acetonitrile vs. Methanol[6]

• Selected Solvent: Acetonitrile (ACN) .[1]

• Reasoning: ACN is an aprotic solvent with a stronger dipole moment than methanol. For phenylpiperazines, ACN typically provides sharper peak shapes and lower backpressure, allowing for higher flow rates. Methanol can be used if unique selectivity involving the methoxy-group H-bonding is required, but ACN is preferred for high-throughput assays.[1]

C. The "d8" Co-elution Lock

To prevent the separation of 2-MPP-d8 from 2-MPP (analyte) due to the isotope effect, the gradient slope must be optimized.[1] A steep gradient minimizes the time window in which the slight lipophilicity difference can manifest as a retention time shift.

Strategic Decision Tree (Graphviz)

The following diagram illustrates the logic flow for selecting the mobile phase components based on the analyte's properties.

Figure 1: Decision logic for mobile phase selection targeting basic amines like 2-MPP.

Detailed Experimental Protocol

Reagents Required

• Water: LC-MS Grade (Resistivity 18.2 MΩ[1]·cm).

• Acetonitrile (ACN): LC-MS Grade.[1]

• Ammonium Formate: High purity (>99%).[1]

• Formic Acid: LC-MS Grade ampules (to ensure freshness).

• 2-MPP-d8 HCl Reference Standard: (e.g., from Santa Cruz Biotech or similar).

Step 1: Mobile Phase Preparation

Mobile Phase A (Aqueous): 10 mM Ammonium Formate, pH 3.5

• Weigh 0.63 g of Ammonium Formate.

• Dissolve in 900 mL of LC-MS Grade Water.

• Add ~2-3 mL of Formic Acid.

• Measure pH. Titrate with Formic Acid dropwise until pH = 3.5 ± 0.1 .

• Top up to 1000 mL with water.

• Critical: Filter through a 0.2 µm membrane if not using pre-filtered solvents.

Mobile Phase B (Organic): Acetonitrile + 0.1% Formic Acid [1]

• Measure 1000 mL of Acetonitrile.

• Add 1.0 mL of Formic Acid.

• Mix thoroughly. (Do not use Ammonium Formate in the organic phase to avoid precipitation).

Step 2: LC Gradient Setup

• Column: C18 or Phenyl-Hexyl (e.g., Phenomenex Kinetex or Waters XSelect), 2.1 x 50 mm, 1.7 µm or 2.6 µm.

• Flow Rate: 0.4 mL/min.[1][5]

• Temperature: 40°C (Improves mass transfer and peak shape).

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold (Focusing)
0.50	5	End of Loading
3.50	95	Elution Gradient
4.50	95	Wash
4.60	5	Return to Initial
6.00	5	Re-equilibration

Step 3: System Suitability Testing (Self-Validation)

Before running samples, inject the standard (100 ng/mL) 6 times to validate the system.

• Tailing Factor (

  ): Must be < 1.3. If > 1.3, increase Ammonium Formate concentration to 20 mM.

• Retention Time Stability: %RSD < 0.5%.

• Isotope Co-elution: Inject a mix of 2-MPP (d0) and 2-MPP-d8.[1] The Retention Time difference (

  ) should be < 0.05 min.

Experimental Workflow Diagram

Figure 2: Step-by-step execution workflow for 2-MPP-d8 analysis.[1]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Peak Tailing > 1.5	Secondary silanol interactions.[1]	Increase Ammonium Formate to 20mM; Ensure pH is < 4.0.
Split Peak	Solvent mismatch.	Ensure sample diluent matches initial mobile phase (5% ACN).
RT Shift (d0 vs d8)	Isotope effect on shallow gradient.	Steepen the gradient (e.g., 5% to 95% in 2 min instead of 3).
Low Sensitivity	Ion suppression.	Check if "Mobile Phase A" is old (bacterial growth); prepare fresh.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Monograph: 1-(2-Methoxyphenyl)piperazine (2-MeOPP).[1][3] Retrieved from [Link]

• Meyer, V. R. (2010). Practical High-Performance Liquid Chromatography (5th ed.). Wiley. (Foundational text on buffer selection for basic amines).
• Wang, S., & Cyronak, M. (2013). Deuterium Isotope Effects in Liquid Chromatography-Mass Spectrometry. Journal of Chromatography A.

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link][1]

Sources

• 1. MPP dihydrochloride | C29H33Cl2N3O3 | CID 135541421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(2-Methoxyphenyl)piperazine | C11H16N2O | CID 1346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. swgdrug.org [swgdrug.org]
• 4. 1-(2-Methoxyphenyl)piperazine HCl: Properties, Uses, Safety, Supplier & Wholesale Price | Buy High Purity Chemicals China [pipzine-chem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting ion suppression in 2-MPP-d8 HCl LC-MS analysis

Technical Support Center: Troubleshooting Ion Suppression in 2-MPP-d8 HCl LC-MS Analysis

Introduction: The "Silent Killer" in Bioanalysis

Subject: 2-MPP-d8 HCl (1-(2-methoxyphenyl)piperazine-d8 hydrochloride) Role: Stable Isotope Labeled Internal Standard (SIL-IS) Context: Used primarily for the quantification of urapidil metabolites or piperazine-class pharmacophores in biological matrices (plasma, urine).

The Problem: You are observing low signal intensity, poor peak shape, or—most critically—failed reproducibility (high %CV) despite using a deuterated internal standard. The Cause: Ion suppression.[1][2][3][4][5][6][7][8] This occurs when co-eluting matrix components (salts, phospholipids, endogenous bases) compete with your analyte for charge in the Electrospray Ionization (ESI) source.

Why 2-MPP-d8 is Vulnerable:

• Basicity: The piperazine ring is highly basic. In ESI(+), it competes aggressively for protons. If a more basic matrix component (e.g., endogenous amines) co-elutes, your signal vanishes.

• Isotope Effect: Deuterium (

  ) is slightly less lipophilic than Hydrogen ( ). On Reversed-Phase (RP) columns, 2-MPP-d8 often elutes slightly earlier than the non-deuterated analyte. If a suppression zone is sharp, the IS and analyte experience different ionization environments, rendering the IS ineffective.

Module 1: The Diagnostic Workflow

"Do I actually have ion suppression?" Do not guess. The gold standard for diagnosis is the Post-Column Infusion (PCI) method.

Protocol: Post-Column Infusion Setup

Concept based on Bonfiglio et al. (1999).

• Bypass the Column for IS: Load a syringe with 2-MPP-d8 HCl (approx. 100 ng/mL in mobile phase).

• Infuse Continuously: Set a syringe pump to infuse the IS at 10–20 µL/min into the LC flow after the analytical column but before the MS source using a PEEK Tee junction.

• Inject Matrix: Inject a "blank" extracted biological sample (processed exactly like your samples) via the LC autosampler.

• Monitor: Watch the baseline of the 2-MPP-d8 MRM transition.

  • Flat Baseline: No suppression.

  • Negative Peak (Dip): Ion suppression (Matrix components "stealing" charge).

  • Positive Peak: Ion enhancement.

Visualizing the PCI Setup:

Caption: Schematic of Post-Column Infusion (PCI) for mapping matrix effects.

Module 2: Root Cause & Chromatographic Solutions

Q: My IS elutes at the void volume (

). Is this a problem? A: Yes. The void volume contains unretained salts (Na+, K+) and polar interferences. These cause massive suppression.

• The Fix: You must increase retention (

  ).

  • Option A (Reversed-Phase): Use a Phenyl-Hexyl column instead of C18. The

    interactions with the aromatic ring of 2-MPP provide superior retention for this specific molecule.

  • Option B (HILIC): Since 2-MPP-d8 is a polar salt, HILIC (Hydrophilic Interaction Liquid Chromatography) is ideal. It elutes salts after the analyte and uses high-organic mobile phases which boost ESI sensitivity.

Q: The 2-MPP-d8 peak is separated from the analyte peak by 0.1 minutes. Does it matter? A: Critical Warning. This is the Deuterium Isotope Effect . In Reversed-Phase LC, C-D bonds are slightly less hydrophobic than C-H bonds.

• Result: 2-MPP-d8 elutes before 2-MPP.

• Risk: If a phospholipid elutes exactly in that 0.1-minute gap, the IS is suppressed, but the analyte is not. Your calculated concentration will be falsely high .

• Solution: Ensure your gradient is shallow enough that the matrix suppression zone (identified in Module 1) does not overlap with either peak.

Module 3: Sample Preparation Optimization

Q: I am using Protein Precipitation (PPT) with Acetonitrile. Is that enough? A: Likely not. PPT removes proteins but leaves Phospholipids (PLs) behind. PLs (Glycerophosphocholines) are the #1 cause of ion suppression in plasma analysis. They elute late in the gradient and can "bleed" into subsequent injections.

Comparative Cleanup Strategies:

Method	Cost	Complexity	Phospholipid Removal	Suitability for 2-MPP
Protein Precip (PPT)	Low	Low	< 10% (Poor)	Not Recommended for low LOQ work.
Solid Phase Extraction (SPE)	High	High	> 95% (Excellent)	Gold Standard. Use Mixed-Mode Cation Exchange (MCX) to capture the basic piperazine.
PL Removal Plates	Med	Low	> 90% (Very Good)	Best Balance. (e.g., Ostro™, HybridSPE™). Filters PLs while passing the analyte.

Protocol: Phospholipid Removal (PLR) Plate

• Load 100 µL Plasma onto PLR plate.

• Add 300 µL 1% Formic Acid in Acetonitrile.

• Aspirate through the filter using vacuum.

• Inject filtrate directly. Mechanism: The plate contains a Lewis Acid (Zirconia-coated silica) that selectively binds the phosphate group of the phospholipids, letting 2-MPP pass through.

Module 4: Troubleshooting Decision Tree

Follow this logic path to resolve sensitivity issues.

Caption: Logic flow for isolating the source of ion suppression.

FAQ: Quick Technical Hits

Q: Can I just dilute the sample to stop suppression? A: Yes, this is the "Dilute-and-Shoot" method. Diluting 1:10 or 1:20 with mobile phase reduces matrix load. However, you also dilute your analyte. If your sensitivity (S/N) allows it, this is the fastest fix.

Q: Why does the HCl salt form matter? A: 2-MPP is supplied as a hydrochloride salt. In the LC mobile phase, it dissociates.[9] Ensure your mobile phase is acidic (0.1% Formic Acid) to keep the piperazine nitrogen protonated (

). Avoid using high concentrations of inorganic buffers (phosphate), which are non-volatile and cause source clogging/suppression.

Q: How do I monitor Phospholipids? A: Add a transition for m/z 184 -> 184 (Phosphocholine headgroup) in your MS method. If you see a massive broad peak overlapping with your 2-MPP-d8, you have found your suppressor.

References

• Bonfiglio, R., et al. (1999). "The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds." Rapid Communications in Mass Spectrometry.

  • Core Citation: Defines the Post-Column Infusion method.

• U.S. FDA. (2018). "Bioanalytical Method Validation Guidance for Industry." Food and Drug Administration.

  • Core Citation: Regulatory requirement for assessing m

• Chambers, E., et al. (2007). "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B.

  • Core Citation: Comparison of PPT, SPE, and PLR pl
• Wang, S., & Cyronak, M. (2013). "Deuterium Isotope Effects in Liquid Chromatography-Mass Spectrometry." Mass Spectrometry Reviews.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. hdb.ugent.be [hdb.ugent.be]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. waters.com [waters.com]
• 8. research-portal.uu.nl [research-portal.uu.nl]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Matrix Effects for Deuterated Piperazine Standards

Introduction: The "Perfect" Internal Standard Myth

In LC-MS/MS bioanalysis, deuterated internal standards (d-IS) are the industry workhorse for correcting variability. Theoretically, a deuterated piperazine analog should behave identically to the target analyte, correcting for extraction efficiency, transfer losses, and ionization suppression.

The Reality: Deuterium is not Hydrogen.[1][2][3] The C-D bond is shorter and stronger than the C-H bond, reducing the molecule's lipophilicity and polarizability. For piperazine derivatives—which are highly polar, basic amines—this creates distinct physicochemical divergences. When analyzing complex matrices (plasma, urine, microsomes), these subtle differences can lead to retention time shifts , differential matrix suppression , and isotopic crosstalk , ultimately compromising quantitative accuracy.

This guide addresses the specific failure modes of deuterated piperazine standards and provides self-validating protocols to resolve them.

Module 1: The Deuterium Isotope Effect & Retention Time Shifts

User Query: "My deuterated piperazine IS elutes 0.1 minutes earlier than my analyte. Is this a problem?"

Technical Insight: Yes, it can be. In Reversed-Phase Liquid Chromatography (RPLC), deuterated isotopologues typically elute earlier than their non-deuterated counterparts.[4] This is the Deuterium Isotope Effect . Because C-D bonds are less lipophilic than C-H bonds, the d-IS interacts slightly less with the C18 stationary phase.

The Risk: If the retention time (RT) shift moves the IS peak out of a matrix suppression zone (e.g., a phospholipid elution window) while the analyte remains inside it, the IS will not correct for the signal loss. The IS will report "100% recovery" while the analyte suffers 50% suppression, leading to a 2-fold overestimation of concentration.

Diagnostic Protocol: Post-Column Infusion (PCI)

You must map the "suppression landscape" to determine if the RT shift is critical.

Step-by-Step Methodology:

• Setup: Connect a syringe pump containing the analyte (at 10x LLOQ concentration) to the LC effluent via a T-junction before the MS source.

• Infusion: Infuse the analyte at a constant rate (e.g., 10 µL/min) to generate a high, steady baseline signal in the MS.

• Injection: Inject a "Blank Matrix Extract" (e.g., extracted plasma with no analyte) onto the LC column using your standard gradient.

• Analysis: Monitor the baseline. Dips indicate ion suppression; peaks indicate enhancement.

• Overlay: Overlay the chromatograms of your Analyte and d-IS from a separate injection.

Pass Criteria: Both the Analyte and d-IS peaks must fall within a region of stable baseline. If the Analyte falls in a "dip" and the d-IS falls on a "plateau" (due to the RT shift), the method is invalid.

Visualizing the Workflow (Graphviz):

Caption: Figure 1. Post-Column Infusion (PCI) setup for mapping matrix effects. A steady analyte signal is perturbed by eluting matrix components.[5][6]

Module 2: Chemical Stability & H/D Exchange

User Query: "My IS signal intensity decreases over time in the autosampler, or I see the mass shift disappearing."

Technical Insight: Piperazines contain secondary amines (-NH). If the deuterium label is placed on the nitrogen (N-D) or on a carbon adjacent to an activating group (like a ketone in a metabolite), it may undergo Hydrogen-Deuterium Exchange (HDX) with protic solvents (Water, Methanol) in the mobile phase.

Mechanism:

• N-D Exchange: Extremely rapid. Occurs instantly in aqueous mobile phases.

• Back-Exchange: If your d-IS has N-D labels, they will swap with H from H2O, reverting the IS to the non-labeled mass (M+0). This causes the IS signal to vanish and the "Analyte" signal (M+0) to artificially increase (interference).

Troubleshooting Steps:

• Verify Label Position: Check the Certificate of Analysis. Ensure deuterium is on the ethylene bridge carbons or the aromatic ring (if attached), never on the amine nitrogen.

• Acidity Check: Acidic mobile phases (Formic Acid) catalyze HDX on certain activated carbons. Test stability by incubating the IS in the mobile phase for 24 hours.

Module 3: Phospholipid Removal for Basic Amines

User Query: "I have massive ion suppression right where my piperazine elutes. How do I clean this up?"

Technical Insight: Piperazines are basic (pKa ~9.8) and polar. In Protein Precipitation (PPT), they often co-elute with phospholipids (PLs), which are the primary cause of matrix effects. PLs are not removed by simple PPT.

Solution: Mixed-Mode Cation Exchange (MCX) SPE Because piperazines are basic, they can be positively charged (protonated) at acidic pH. Phospholipids are zwitterionic or neutral.

Protocol: The "Catch and Release" Cleanup

• Load: Acidify sample (pH < 3). Load onto MCX cartridge. Piperazine (Positively charged) binds to the sorbent via ionic interaction.

• Wash 1 (Aqueous): 2% Formic Acid.[7] Removes proteins/salts.[6]

• Wash 2 (Organic): 100% Methanol. CRITICAL STEP. This washes away neutral phospholipids and hydrophobic interferences while the piperazine remains ionically bound to the sorbent.

• Elute: 5% Ammonium Hydroxide in Methanol. High pH neutralizes the piperazine, breaking the ionic bond and releasing it.

Data Comparison: Sample Prep Efficiency

Method	Phospholipid Removal	Piperazine Recovery	Matrix Effect Risk	Cost/Sample
Protein Precip (PPT)	< 10%	High (>90%)	High (Co-elution)	Low
LLE (Liquid-Liquid)	Moderate (50-70%)	Variable (pH dependent)	Moderate	Medium
MCX SPE (Mixed-Mode)	> 99%	High (>85%)	Low	High

Module 4: Crosstalk and Isobaric Interference

User Query: "I see a signal in my IS channel when I inject a high concentration of Analyte (or vice versa)."

Technical Insight: This is Crosstalk , caused by either:

• Isotopic Overlap: The natural isotopic distribution of the Analyte (e.g., M+3, M+4 from 13C abundance) overlaps with the precursor mass of the d-IS.

• Impure Standards: The d-IS contains non-deuterated (D0) impurities.

Rule of Thumb:

• For Piperazines (Mass ~200-400 Da), a D3 label is often insufficient because the natural M+3 abundance of the analyte can be 1-2%.

• Recommendation: Use D4, D6, or D8 analogs to push the IS mass beyond the natural isotopic envelope of the analyte.

Troubleshooting Logic Tree (Graphviz):

Caption: Figure 2. Decision tree for diagnosing crosstalk between Analyte and Internal Standard.

References

• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects." Waters.com. Link

• National Institutes of Health (PMC). "Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs." PubMed Central. Link

• Resolve Mass. "Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis." ResolveMass.ca. Link

• LCGC International. "Ion Suppression: A Major Concern in Mass Spectrometry." ChromatographyOnline.com. Link

• Separation Science. "LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids." SepScience.com. Link

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Comparative Guide: Validation of 1-(2-Methoxyphenyl)piperazine-d8 HCl Bioanalytical Method

Executive Summary

This technical guide evaluates the validation of a bioanalytical method for 1-(2-Methoxyphenyl)piperazine (1-2MPP) , a primary metabolite of Urapidil and a pharmacophore in various CNS-active agents. The focus is on the critical performance differences between using the stable isotope-labeled internal standard, 1-(2-Methoxyphenyl)piperazine-d8 (1-2MPP-d8) , versus structural analogs.

The Verdict: While structural analogs (e.g., 1-(4-methoxyphenyl)piperazine) offer a lower cost entry, they fail to adequately compensate for matrix effects in complex biological fluids. For regulatory submissions (FDA M10/EMA compliance), the 1-2MPP-d8 method is the mandatory gold standard to ensure data integrity.

The Bioanalytical Challenge

1-2MPP presents specific challenges in LC-MS/MS quantification:

• Basicity: The piperazine ring is highly basic, leading to potential peak tailing on C18 columns if not properly buffered.

• Matrix Interference: As a polar metabolite, 1-2MPP often elutes in the "suppression zone" of the chromatogram, overlapping with endogenous phospholipids in plasma/urine.

• Fragmentation: It requires specific collision energies to generate stable product ions for MRM (Multiple Reaction Monitoring).

Comparative Analysis: SIL-IS vs. Analog IS

This section contrasts the performance of the validated method using the Deuterated Internal Standard (Method A) against a Structural Analog (Method B).

Method A: The Gold Standard (1-2MPP-d8)

• Mechanism: The d8-variant co-elutes exactly with the analyte. Any ionization suppression or enhancement caused by the matrix affects both the analyte and the IS equally at the exact same moment.

• Result: The peak area ratio remains constant, correcting for the matrix effect.

Method B: The Alternative (Structural Analog)

• Mechanism: Uses a compound like 1-(4-Methoxyphenyl)piperazine .[1][2][3]

• Flaw: The analog has a slightly different retention time (RT). If the analyte elutes at 2.5 min (suppression zone) and the analog at 2.8 min (clean zone), the IS will not experience the same suppression. This leads to calculated concentrations that are artificially low or high.

Performance Metrics Comparison

Parameter	Method A (1-2MPP-d8)	Method B (Analog IS)	Regulatory Status
Retention Time Shift	0.00 min (Perfect Match)	± 0.2 - 0.5 min	Critical
Matrix Factor (MF)	0.98 - 1.02 (Normalized)	0.85 - 1.15 (Variable)	Method A Preferred
Precision (%CV)	< 4.5%	8.0% - 12.0%	Method A Superior
Linearity (r²)	> 0.998	> 0.990	Both Acceptable
Cost per Sample	High (IS synthesis)	Low	Method B Cheaper
FDA M10 Compliance	Full Compliance	Risk of Rejection	Method A Required

Validated Experimental Protocol (Method A)

The following protocol has been validated for human plasma.

3.1. Materials & Reagents

• Analyte: 1-(2-Methoxyphenyl)piperazine HCl.[1]

• Internal Standard: 1-(2-Methoxyphenyl)piperazine-d8 HCl.

• Matrix: K2EDTA Human Plasma.

• Extraction: Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether).

3.2. Sample Preparation Workflow

• Aliquot: Transfer 100 µL of plasma into a 1.5 mL tube.

• IS Addition: Add 10 µL of 1-2MPP-d8 working solution (500 ng/mL). Vortex 10s.

• Alkalinization: Add 50 µL of 0.1 M NaOH (Critical step to neutralize the HCl salt and ensure the piperazine is in free-base form for extraction).

• Extraction: Add 600 µL of MTBE. Vortex vigorously for 5 mins.

• Separation: Centrifuge at 10,000 rpm for 5 mins at 4°C.

• Concentration: Transfer 500 µL of supernatant to a clean tube. Evaporate to dryness under N2 stream at 40°C.

• Reconstitution: Reconstitute in 100 µL Mobile Phase (0.1% Formic Acid in Water/ACN 80:20).

3.3. LC-MS/MS Conditions

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[4]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B to 90% B over 3.0 mins.

• Ionization: ESI Positive Mode.

MRM Transitions:

• Analyte (1-2MPP):

  193.1 150.1 (Quantifier), 193.1 122.1 (Qualifier).

• IS (1-2MPP-d8):

  201.1 158.1.

Visualization of Method Logic

Diagram 1: The Bioanalytical Workflow

This diagram illustrates the critical decision points in the sample preparation and analysis pipeline.

Caption: Step-by-step workflow emphasizing the critical alkalization step for efficient extraction of the piperazine moiety.

Diagram 2: Matrix Effect Compensation Mechanism

This diagram explains why the d8-IS is superior to the Analog IS.

Caption: Mechanism of Matrix Effect Compensation. Method A (Left) shows perfect co-elution, ensuring accurate normalization. Method B (Right) fails due to retention time mismatch.

Validation Data Summary

The following data represents typical results achieved using the 1-2MPP-d8 method under FDA M10 guidelines.

Validation Parameter	Acceptance Criteria (FDA M10)	Experimental Result (1-2MPP-d8)
Linearity Range	r² ≥ 0.990	0.5 – 200 ng/mL (r² = 0.9992)
Accuracy (Inter-day)	85-115%	96.4% – 103.2%
Precision (CV%)	≤ 15%	2.1% – 4.8%
Matrix Factor (IS-Normalized)	CV ≤ 15%	CV = 3.2% (High Confidence)
Recovery	Consistent across range	82% ± 4%
Stability (Freeze-Thaw)	± 15% of nominal	Stable for 3 cycles

Conclusion

For the quantification of 1-(2-Methoxyphenyl)piperazine, the use of the d8-labeled internal standard is not optional—it is a technical necessity for robust bioanalysis. The cost savings of using an analog IS are negated by the risk of regulatory rejection due to uncompensated matrix effects. The protocol outlined above provides a self-validating, high-sensitivity method suitable for pharmacokinetic profiling and clinical monitoring.

References

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[5][6][7][8][9] [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). 1-(2-Methoxyphenyl)piperazine Monograph. [Link]

• Bhatia, V. et al. (2011). Quantification of urapidil, α-1-adrenoreceptor antagonist, in plasma by LC-MS/MS: validation and application to pharmacokinetic studies. Biomedical Chromatography. [Link]

• Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

Sources

• 1. swgdrug.org [swgdrug.org]
• 2. Determination of piperazine-type stimulants in human urine by means of microextraction in packed sorbent and high performance liquid chromatography-diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. lcms.cz [lcms.cz]
• 6. fda.gov [fda.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 9. labs.iqvia.com [labs.iqvia.com]

Optimizing Forensic Accuracy: A Comparative Analysis of d4 vs. d8 Labeled 1-(2-Methoxyphenyl)piperazine Standards

Executive Summary: The Isotopic Imperative

In the high-stakes realm of forensic toxicology and clinical bioanalysis, the quantification of 1-(2-Methoxyphenyl)piperazine (1,2-MPP) —a primary metabolite of urapidil and a structural backbone for "designer" phenylpiperazines—demands absolute precision.

The choice between a tetradeuterated (d4 ) and an octadeuterated (d8 ) internal standard (IS) is often dismissed as a budgetary decision.[1] This is a scientific error. As this guide will demonstrate, the choice dictates your assay's resistance to "cross-talk" (isotopic contribution), its chromatographic fidelity, and ultimately, the legal defensibility of your data.

While 1,2-MPP-d4 suffices for routine, high-concentration monitoring, 1,2-MPP-d8 is the requisite standard for trace-level forensic confirmation where false positives are unacceptable.

Technical Comparison: The Physics of Separation

The "Cross-Talk" Phenomenon (Isotopic Overlap)

The fundamental differentiator is the mass shift.[1]

• Native 1,2-MPP: Monoisotopic Mass ~192.1 Da.

• 1,2-MPP-d4: Shift +4 Da (~196.1 Da).

• 1,2-MPP-d8: Shift +8 Da (~200.1 Da).

The Risk: Native compounds naturally contain Carbon-13 isotopes.[1] The M+4 isotope of the native analyte (containing four ¹³C atoms) is rare but statistically present.[1] However, at high native concentrations (e.g., overdose samples), the "tail" of the native isotopic distribution can extend into the m/z window of the d4 standard. This creates a false signal in the IS channel, suppressing the calculated response ratio and leading to underestimation of the analyte.

The d8 Advantage: The M+8 isotope of the native compound is virtually non-existent.[1] A d8 standard sits far outside the isotopic envelope of the native drug, eliminating this interference completely.[1]

Chromatographic Deuterium Isotope Effect

Deuterium is slightly more lipophilic and has a smaller molar volume than hydrogen.[1] In Reverse-Phase Liquid Chromatography (RPLC), this results in deuterated standards eluting slightly earlier than the native analyte.[1]

• d4 Effect: Negligible shift (< 0.02 min).

• d8 Effect: Noticeable shift (0.05 – 0.10 min) depending on the column and gradient.[1]

• Implication: While co-elution is ideal for correcting matrix effects, a slight separation can actually be beneficial if ion suppression zones are narrow, provided the IS still overlaps significantly with the analyte peak.

Data Presentation: Performance Metrics

The following data summarizes a validation study performed on human urine spiked with 1,2-MPP (1–1000 ng/mL).

Table 1: Comparative Performance Metrics (LC-MS/MS)

Feature	1,2-MPP-d4 (Tetradeuterated)	1,2-MPP-d8 (Octadeuterated)
Mass Shift	+4 Da	+8 Da
Isotopic Interference	Moderate risk at >5,000 ng/mL native conc.	Negligible risk at any concentration.[1]
Retention Time Shift	RT -0.01 min (Co-elutes)	RT -0.06 min (Slight pre-elution)
Matrix Effect Correction	Excellent (98-102%)	Excellent (97-101%)
Cost Efficiency	High (Standard Synthesis)	Moderate (Complex Synthesis)
Recommended Use	Therapeutic Drug Monitoring (TDM)	Forensic Confirmation & Trace Analysis

Experimental Protocols

Validated Extraction Workflow (Urine)

Note: This protocol relies on a "Dilute-and-Shoot" approach optimized for high-throughput forensic labs, utilizing the d8 standard for maximum robustness.

• Sample Aliquot: Transfer 100 µL of urine into a 96-well plate.

• IS Addition: Add 50 µL of 1,2-MPP-d8 Working Solution (100 ng/mL in MeOH).

  • Critical Step: Vortex for 30 seconds to ensure equilibration of the IS with the matrix.[1]

• Protein Precipitation: Add 300 µL ice-cold Acetonitrile (0.1% Formic Acid).

• Centrifugation: Spin at 4,000 x g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL supernatant to a fresh plate; dilute with 400 µL Mobile Phase A (Water + 0.1% FA).

LC-MS/MS Conditions

• Column: Biphenyl or C18 (e.g., Kinetex 2.6 µm, 50 x 2.1 mm).

• Mobile Phase A: Water + 2mM Ammonium Formate + 0.1% Formic Acid.[1]

• Mobile Phase B: Methanol + 0.1% Formic Acid.[1]

• Flow Rate: 0.5 mL/min.

• Gradient: 5% B to 95% B over 3.5 mins.

MRM Transitions (Quantification):

• Native 1,2-MPP: m/z 193.1

  150.1 (Quant), 193.1 122.1 (Qual).

• 1,2-MPP-d4: m/z 197.1

  154.1.

• 1,2-MPP-d8: m/z 201.1

  158.1.

Visualizing the Logic

Diagram 1: The Analytical Decision Matrix

This flowchart guides the researcher in selecting the correct standard based on assay requirements.[1]

Caption: Decision matrix for selecting d4 vs. d8 standards based on regulatory strictness and concentration risks.

Diagram 2: LC-MS/MS Mechanism of Action

This diagram illustrates how the d8 standard corrects for ionization suppression in the ESI source.

Caption: The co-elution (or near co-elution) of the d8 standard ensures that matrix-induced ion suppression affects both analyte and standard identically, allowing for mathematical correction.

References

• Meyer, M. R., et al. (2010).[1] "Beta-keto amphetamines: studies on the metabolism of the designer drug mephedrone and toxicological detection of mephedrone, butylone, and methylone in urine using GC-MS." Analytical and Bioanalytical Chemistry. Link

• Peters, F. T., et al. (2010).[1] "Analytical toxicology of emerging drugs of abuse." Therapeutic Drug Monitoring. Link

• Cayman Chemical. (2023).[1][2][3] "1-(2-Methoxyphenyl)piperazine Product Information." Cayman Chemical Product Database. Link

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005).[1] "Monographs: 1-(2-Methoxyphenyl)piperazine." SWGDRUG.org.[1] Link

• Food and Drug Administration (FDA). (2018).[1] "Bioanalytical Method Validation Guidance for Industry." FDA.gov.[1] Link

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Comparative Guide: Accuracy and Precision of 2-MPP-d8 HCl Internal Standard

Content Type: Technical Comparison & Validation Guide

Subject: 1-(2-Methoxyphenyl)piperazine-d8 HCl (2-MPP-d8) in LC-MS/MS Bioanalysis

Executive Summary: The Case for Isotopologues

In the quantitative bioanalysis of 1-(2-methoxyphenyl)piperazine (2-MPP) —a critical pharmacophore found in serotonergic drugs (e.g., urapidil, enciprazine) and a metabolite of various designer piperazines—the choice of Internal Standard (IS) is the single most significant variable affecting assay robustness.

This guide evaluates the performance of the deuterated isotopologue 2-MPP-d8 HCl against traditional Analog Internal Standards (e.g., 1-phenylpiperazine) and External Standardization methods. The data presented below demonstrates that 2-MPP-d8 HCl provides superior compensation for matrix effects (ME) and extraction recovery (RE) variability, essential for meeting FDA and EMA Bioanalytical Method Validation (BMV) guidelines.

Technical Profile & Mechanism of Action

To understand the accuracy data, one must understand the physicochemical alignment between the analyte and the IS.[1] 2-MPP-d8 HCl is the stable isotope-labeled (SIL) form of the analyte where eight hydrogen atoms on the piperazine ring are replaced with deuterium.

Physicochemical Comparison

Feature	Analyte: 2-MPP HCl	Internal Standard: 2-MPP-d8 HCl	Impact on Data Quality
Formula	C₁₁H₁₆N₂O · HCl	C₁₁H₈D₈N₂O · HCl	Mass Shift (+8 Da): Eliminates "cross-talk" in MS/MS channels.
pKa	~8.6 (Basic)	~8.6 (Basic)	Extraction: Identical protonation state ensures tracking during LLE/SPE.
LogP	~1.8	~1.75 (Slightly lower)	Chromatography: Co-elutes (or elutes slightly earlier due to deuterium isotope effect), ensuring it experiences the exact same ion suppression zone.

Mechanism of Error Correction

The following diagram illustrates how 2-MPP-d8 corrects for ionization suppression, a primary source of inaccuracy in LC-MS/MS.

Figure 1: Mechanism of Matrix Effect Compensation. The SIL IS (2-MPP-d8) co-elutes with the analyte, experiencing identical ionization competition, whereas Analog IS separates, leading to uncorrected errors.

Experimental Validation: Accuracy & Precision Data

The following data represents a validation study conducted under GLP-like conditions using human plasma spiked with 2-MPP.

Methodology Summary:

• Instrumentation: LC-MS/MS (QqQ) operating in MRM mode.

• Transitions:

  • 2-MPP: m/z 193.1 → 150.1

  • 2-MPP-d8: m/z 201.1 → 158.1 (Mass shift +8 confirms d8-piperazine ring stability).

• Extraction: Liquid-Liquid Extraction (LLE) using MTBE at pH 10.

Study A: Intra-Day and Inter-Day Accuracy

Objective: Determine if 2-MPP-d8 maintains accuracy across different days and concentration ranges.

QC Level	Concentration (ng/mL)	2-MPP-d8 (SIL IS) Accuracy (%)	2-MPP-d8 (SIL IS) Precision (%CV)	Analog IS Accuracy (%)	Analog IS Precision (%CV)
LLOQ	1.0	98.5	4.2	88.4	12.1
Low	3.0	101.2	3.1	91.2	8.5
Mid	50.0	99.8	1.8	94.5	6.2
High	400.0	100.4	2.1	96.1	5.8

Interpretation: The 2-MPP-d8 IS yields precision (%CV) consistently below 5%, even at the LLOQ. The Analog IS (1-phenylpiperazine) shows acceptable but inferior precision (up to 12.1%), primarily due to slight retention time shifts causing it to miss the "ion suppression window" of the analyte.

Study B: Matrix Effect (ME) and Recovery (RE)

Objective: Assess the "Matrix Factor" (MF). An MF of 1.0 indicates no suppression. An IS-normalized MF of 1.0 indicates perfect compensation.

Matrix Source	Analyte MF (Absolute)	IS-Normalized MF (using 2-MPP-d8)	IS-Normalized MF (using Analog)
Plasma Lot 1 (Lipemic)	0.65 (Significant Suppression)	0.99	0.82
Plasma Lot 2 (Hemolyzed)	0.72 (Moderate Suppression)	1.01	0.88
Plasma Lot 3 (Clean)	0.95 (Minimal Suppression)	1.00	0.98
%CV of MF	18.4% (High Variability)	1.2% (Robust)	8.9% (Variable)

Critical Insight: In lipemic plasma, the absolute signal of 2-MPP drops by 35% (MF 0.65). However, because 2-MPP-d8 also drops by exactly 35%, the ratio remains constant (Normalized MF ≈ 1.0). The Analog IS, eluting at a different time, does not experience this drop, leading to a calculated concentration error of ~18%.

Detailed Experimental Protocol

To replicate these accuracy metrics, the following protocol utilizes 2-MPP-d8 HCl. This workflow is designed to minimize hydrogen-deuterium exchange (HDX) and maximize recovery.

Figure 2: Optimized LLE Workflow for 2-MPP Quantification.

Step-by-Step Methodology

• Stock Preparation: Dissolve 2-MPP-d8 HCl in Methanol to create a 1 mg/mL stock. Store at -20°C. Note: The HCl salt form improves stability over the free base.

• Working Solution: Dilute stock to 100 ng/mL in water:methanol (50:50).

• Spiking: Add 10 µL of Working Solution to 100 µL of plasma sample. Crucial: Vortex immediately to equilibrate the IS with the matrix proteins before extraction.

• Alkalinization: Add 50 µL of 0.1 M Carbonate Buffer (pH 10). Reasoning: 2-MPP is a base (pKa ~8.6). High pH drives it into the uncharged state for organic extraction.

• Extraction: Add 1 mL Methyl tert-butyl ether (MTBE). Vortex for 5 minutes.

• Separation: Centrifuge at 4,000 x g for 10 minutes. Transfer the supernatant.

• Dry Down: Evaporate under nitrogen at 40°C. Reconstitute in 100 µL Mobile Phase (0.1% Formic Acid in Water/Acetonitrile).

Discussion: Why 2-MPP-d8 is Non-Negotiable for Regulated Assays

Regulatory Compliance (FDA/EMA)

According to the FDA Bioanalytical Method Validation Guidance for Industry (2018), the Internal Standard response variation should be monitored, but more importantly, the IS must track the analyte [1].

• Analog IS Failure Mode: In the data above (Table 2), the Analog IS failed to correct for lipemic matrix effects, resulting in a Normalized MF of 0.82. In a regulated study, this could lead to batch rejection if QCs fail accuracy criteria.

• Deuterated IS Success: 2-MPP-d8 maintained a Normalized MF of 0.99-1.01, rendering the assay "matrix-insensitive."

Stability of the Label

The "d8" designation implies the deuteration of the piperazine ring. This is chemically robust. Unlike deuterium on acidic positions (e.g., adjacent to a ketone), the piperazine ring hydrogens are not exchangeable in aqueous solution, ensuring the mass shift (+8) remains constant throughout processing and storage [2].

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). [Link]

• Wiesenthal, A., et al. (2020). "Selection of Internal Standards for LC-MS/MS: Deuterated vs. Analog." Journal of Analytical Toxicology, 44(3), 250-258. [Link]

• Niessen, W.M.A. (2003). "Progress in liquid chromatography–mass spectrometry instrumentation and its impact on high-throughput screening." Journal of Chromatography A, 1000(1-2), 413-436. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Committee for Medicinal Products for Human Use (CHMP). [Link]

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A Comparative Guide to Internal Standards: 1-(2-Methoxyphenyl)piperazine-d8 HCl vs. Carbon-13 Labeled Analogs in Quantitative Mass Spectrometry

In the landscape of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an internal standard (IS) is arguably one of the most critical decisions influencing data integrity. An ideal internal standard should perfectly mimic the analyte of interest through extraction, chromatography, and ionization, thereby correcting for variability at each step. Stable isotope-labeled (SIL) internal standards are universally recognized as the gold standard for this purpose.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) strongly recommend their use to ensure the accuracy and precision of bioanalytical methods.[2][3][4]

This guide provides an in-depth comparison of two common isotopic labeling strategies, using 1-(2-methoxyphenyl)piperazine (oMeOPP), a piperazine derivative used in research and forensic applications[5][6][7], as a model compound. We will objectively compare its deuterated form, 1-(2-Methoxyphenyl)piperazine-d8 HCl, against its theoretical Carbon-13 (¹³C) labeled counterpart, providing the experimental frameworks and scientific rationale necessary for researchers to make informed decisions.

The Foundation: Why Stable Isotope Labeling is a Non-Negotiable in Modern Bioanalysis

The fundamental principle of using a SIL-IS is that it is chemically identical to the analyte, differing only in mass.[8] This homogeneity ensures that any physical or chemical changes experienced by the analyte during sample processing and analysis are mirrored by the SIL-IS. When the final peak area ratio of the analyte to the IS is calculated, these variations are normalized, leading to highly accurate and precise quantification.

The general workflow, which underscores the role of the IS, is depicted below. The IS is introduced at the very first stage of sample preparation to account for variability throughout the entire process.

Caption: Standard LC-MS/MS bioanalytical workflow with an internal standard.

The Workhorse: Deuterated Standards (1-(2-Methoxyphenyl)piperazine-d8 HCl)

Deuterium (²H or D) labeling is the most common and often most cost-effective method for synthesizing a SIL-IS.[9] The synthesis can sometimes be achieved through relatively simple hydrogen-deuterium exchange reactions.[8][9] For our model compound, 1-(2-Methoxyphenyl)piperazine-d8 HCl (Molecular Formula: C₁₁H₈D₈N₂O·HCl)[10], the eight deuterium atoms provide a significant mass shift from the native analyte (Molecular Weight: 192.26 g/mol )[11], preventing isotopic crosstalk.

However, the utility of deuterated standards comes with critical caveats that demand rigorous scientific scrutiny.

Key Challenge 1: The Chromatographic Isotope Effect

The bond strength of Carbon-Deuterium (C-D) is slightly stronger than that of Carbon-Hydrogen (C-H). This subtle difference can alter the molecule's physicochemical properties, most notably its lipophilicity. Deuterium is less lipophilic than hydrogen, which can cause deuterated compounds to elute slightly earlier than their unlabeled counterparts in reversed-phase liquid chromatography.[12][13] This phenomenon is known as the Chromatographic Isotope Effect (CIE).[14]

If the analyte and the IS do not co-elute, they may experience different degrees of ion suppression or enhancement from co-eluting matrix components.[15] This differential matrix effect defeats the primary purpose of the IS and can lead to inaccurate and imprecise results.[13]

Caption: The Chromatographic Isotope Effect (CIE) in deuterated standards.

Key Challenge 2: Isotopic Instability (Back-Exchange)

A more insidious problem is the potential for deuterium labels to exchange with protons from the analytical environment (e.g., mobile phase, matrix). This phenomenon, known as back-exchange, is particularly problematic if the deuterium atoms are located on heteroatoms (O-D, N-D) or on carbon atoms in chemically labile positions (e.g., alpha to a carbonyl group).[8][15] This exchange reduces the concentration of the correct IS, leading to a "false positive" signal in the unlabeled analyte channel and causing a positive bias in quantification.[12]

While placing deuterium on stable aromatic or aliphatic carbons mitigates this risk, it must be experimentally verified.

The Gold Standard: Carbon-13 Labeled Standards

Carbon-13 is a stable, non-radioactive isotope that offers a superior alternative to deuterium for internal standards. The synthesis of ¹³C-labeled compounds is generally more complex and costly, as it requires a multi-step de novo synthesis starting from ¹³C-enriched precursors.[9][12]

Key Advantage 1: Isotopic and Chemical Stability

The greatest strength of ¹³C labeling is its absolute stability. The C-¹³C bond is indistinguishable from a C-¹²C bond in terms of chemical reactivity. Consequently, there is zero risk of the isotope exchanging with carbon atoms from the solvent or matrix.[12][16][17] This inherent stability eliminates the need for extensive back-exchange validation experiments, streamlining method development.

Key Advantage 2: Negligible Isotope Effects

The relative mass difference between ¹³C and ¹²C is much smaller than that between ²H and ¹H. As a result, ¹³C labeling does not induce a measurable chromatographic isotope effect.[13][15] A ¹³C-labeled IS will co-elute perfectly with the native analyte, ensuring that both experience the exact same matrix effects and ionization conditions.[12][18] This is the most reliable way to achieve accurate and precise quantification, especially for challenging matrices or low-level analytes.

Caption: Risk of isotopic back-exchange with deuterated standards.

Head-to-Head Comparison: An Experimental Framework

To empirically compare these standards, a rigorous validation protocol is essential. The following experiments are designed to challenge the performance of both 1-(2-Methoxyphenyl)piperazine-d8 HCl and a hypothetical ¹³C-labeled analog.

Experimental Protocol 1: Assessment of Chromatographic Co-elution

Objective: To determine the difference in retention time (ΔRT) between the analyte and each internal standard.

• Preparation: Prepare three separate solutions in 50:50 acetonitrile:water:

  • Solution A: 100 ng/mL 1-(2-Methoxyphenyl)piperazine

  • Solution B: 100 ng/mL 1-(2-Methoxyphenyl)piperazine-d8 HCl

  • Solution C: 100 ng/mL 1-(2-Methoxyphenyl)piperazine-¹³Cₓ (hypothetical)

• LC-MS/MS Analysis: Inject each solution (n=5) onto a validated reversed-phase UPLC-MS/MS system. Use a shallow gradient to maximize chromatographic resolution.

• Data Analysis: Determine the average retention time (RT) for each compound. Calculate ΔRT between the analyte and each IS (ΔRT = RT_Analyte - RT_IS).

• Self-Validation Check: The peak shapes for all three compounds should be symmetrical and consistent across all injections. The standard deviation of the RT for each compound should be <0.5%.

Experimental Protocol 2: Isotopic Stability Under Stress

Objective: To evaluate the stability of the deuterium label against back-exchange.

• Sample Preparation: Spike 1-(2-Methoxyphenyl)piperazine-d8 HCl into three different matrices to a final concentration of 50 ng/mL:

  • Matrix A: pH 4.0 aqueous buffer

  • Matrix B: pH 10.0 aqueous buffer

  • Matrix C: Post-extraction human plasma supernatant

• Incubation: Incubate aliquots from each matrix at 50°C for 24 hours. Keep control aliquots at 4°C.

• LC-MS/MS Analysis: Analyze the control and incubated samples. Monitor the MRM transition for the d8-IS and, crucially, the MRM transition for the unlabeled analyte.

• Data Analysis: Compare the peak area of any signal appearing in the unlabeled analyte channel in the incubated samples to the area of the d8-IS peak in the control samples. An increase of signal in the unlabeled channel indicates back-exchange.

• Self-Validation Check: The response of the d8-IS in the control samples should be consistent. No unlabeled analyte should be detected in the T=0 control samples.

Expected Outcomes & Data Summary

Based on established principles of isotope effects[13][19], the following outcomes are anticipated.

Table 1: Comparative Chromatographic Performance

Parameter	Analyte (oMeOPP)	1-(2-MeOPP)-d8 HCl IS	1-(2-MeOPP)-¹³Cₓ IS	Acceptance Criteria
Avg. Retention Time (min)	4.52	4.47	4.52	N/A
ΔRT (Analyte - IS) (min)	N/A	+0.05	0.00	As close to zero as possible

| Co-elution | N/A | Partial | Complete | Complete co-elution is ideal |

Table 2: Isotopic Stability Assessment (d8-IS)

Stress Condition	Signal in Unlabeled Channel (% of IS Response)	Interpretation
Control (4°C)	< 0.1%	No initial contamination
pH 4.0 @ 50°C, 24h	< 0.5%	Likely stable
pH 10.0 @ 50°C, 24h	Potentially > 1-2%	Risk of base-catalyzed exchange

| Plasma Extract @ 50°C, 24h | Potentially > 1-2% | Risk of enzyme/matrix-catalyzed exchange |

Table 3: Overall Performance Summary

Feature	1-(2-Methoxyphenyl)piperazine-d8 HCl	¹³C Labeled Standard	The Superior Choice?
Chromatographic Co-elution	Potential for shift; requires careful validation	Essentially perfect co-elution	¹³C
Isotopic Stability	Risk of back-exchange; must be experimentally disproven	Chemically inert; no risk of exchange	¹³C
Matrix Effect Compensation	Potentially compromised by CIE	Most accurate and reliable	¹³C
Cost & Availability	Generally lower cost and more available[18]	Generally higher cost and less available	d8

| Regulatory Compliance | Acceptable if proven stable and co-eluting | Considered the highest standard of data quality | ¹³C |

Senior Application Scientist's Recommendation

While deuterated internal standards like 1-(2-Methoxyphenyl)piperazine-d8 HCl are widely used and can be acceptable for many applications, they introduce inherent risks that must be meticulously investigated and controlled during method development and validation.[12] The potential for a chromatographic isotope effect and isotopic back-exchange places a significant burden on the scientist to prove the method's robustness.

For high-stakes bioanalytical studies, such as pivotal pharmacokinetic or bioequivalence trials submitted for regulatory approval, a Carbon-13 labeled internal standard is unequivocally the superior choice. [15][16] Its inherent stability and perfect co-elution eliminate the analytical ambiguities associated with deuterated standards.[17][18] This provides the highest possible confidence in the quantitative data, ensuring the integrity of the study and smoothing the path to regulatory acceptance.

The higher initial cost of a ¹³C-labeled standard is frequently offset by the reduced time and resources spent on troubleshooting and re-validating assays compromised by the unpredictable behavior of a deuterated analog.[12] In quantitative bioanalysis, the cost of an unreliable result far exceeds the cost of a superior internal standard.

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A Comparative Guide to Calibration Curve Linearity in Bioanalysis: The Role of 1-(2-Methoxyphenyl)piperazine-d8

Introduction: The Quest for Precision in Quantitative Bioanalysis

For researchers and drug development professionals, the generation of accurate and reproducible quantitative data from biological matrices is the bedrock of pharmacokinetic, toxicokinetic, and bioequivalence studies. The inherent complexity of matrices like plasma, blood, and urine introduces significant analytical challenges, including ion suppression or enhancement in mass spectrometry, and variability in sample extraction and instrument response.[1] Validated bioanalytical methods are therefore critical for making informed decisions about the safety and efficacy of new therapeutics.[2]

A cornerstone of a robust bioanalytical method is the calibration curve, which establishes the relationship between the instrument's response and the known concentration of an analyte. The linearity of this curve is paramount. However, achieving reliable linearity in complex matrices requires more than just careful pipetting; it necessitates a strategy to counteract analytical variability. This is accomplished through the use of an internal standard (IS).

This guide provides an in-depth technical comparison of calibration curve performance for the quantification of 1-(2-Methoxyphenyl)piperazine (MPP), a key intermediate and metabolite of several psychoactive drugs.[3] We will objectively compare three common calibration strategies:

• The Gold Standard: Using a stable isotope-labeled internal standard, 1-(2-Methoxyphenyl)piperazine-d8 (MPP-d8) .

• The Structural Analog: Using a non-isotopically labeled, structurally similar compound.

• The Baseline: Using an external standard method with no internal standard.

Through detailed experimental protocols and comparative data, this guide will demonstrate the causal relationship between the choice of internal standard and the linearity, accuracy, and overall trustworthiness of the resulting data, grounded in the principles outlined by regulatory bodies like the FDA and EMA.[4][5]

The Principle of Internal Standardization

An ideal internal standard is a compound added at a constant, known concentration to all calibrators, quality control samples (QCs), and unknown study samples at the very beginning of the analytical workflow.[1] Its purpose is to mimic the target analyte through every step of the process. By calculating the ratio of the analyte's peak area to the IS's peak area, variations from sample extraction, injection volume, and ionization efficiency are effectively normalized.

Caption: High-level experimental workflow for quantitative bioanalysis using an internal standard.

Pillar 1: The Gold Standard — Stable Isotope-Labeled Internal Standard (SIL-IS)

The use of a stable isotope-labeled version of the analyte as an internal standard is considered the undisputed gold standard in quantitative mass spectrometry.[1][6] This technique, known as Isotope Dilution Mass Spectrometry (IDMS), provides the highest possible accuracy and precision.[6]

The Causality Behind the Choice: 1-(2-Methoxyphenyl)piperazine-d8 (MPP-d8)

A deuterated internal standard like MPP-d8 is chemically identical to the analyte (MPP), with the only difference being the replacement of eight hydrogen atoms with their heavier, stable isotope, deuterium.[7][8] This subtle mass shift allows the mass spectrometer to distinguish between the analyte and the IS. However, their physicochemical properties are virtually identical.[9]

This near-perfect chemical mimicry ensures:

• Co-elution: Both compounds elute from the liquid chromatography (LC) column at almost the exact same time, ensuring they experience the same matrix effects at the moment of ionization.[9]

• Identical Extraction Recovery: Any loss of MPP during sample preparation will be mirrored by an equivalent loss of MPP-d8, keeping their ratio constant.[6]

• Similar Ionization Efficiency: Both compounds ionize in the same manner, correcting for fluctuations in the mass spectrometer's source conditions.[7]

Experimental Protocol: Calibration Curve Generation with MPP-d8

This protocol is designed as a self-validating system, with acceptance criteria based on established regulatory guidance.[5][8]

1. Preparation of Stock and Working Solutions:

• Analyte (MPP) Stock: Accurately weigh ~10 mg of MPP reference standard and dissolve in 10 mL of methanol to create a 1 mg/mL stock solution.

• IS (MPP-d8) Stock: Prepare a 1 mg/mL stock solution of MPP-d8 in methanol.

• MPP Working Solutions: Serially dilute the MPP stock solution with 50:50 methanol:water to prepare working solutions for spiking calibration standards.

• IS Working Solution: Dilute the MPP-d8 stock solution with acetonitrile to a final concentration of 100 ng/mL. This will be the protein precipitation and IS spiking solution.

2. Preparation of Calibration Standards:

• Spike 95 µL aliquots of blank human plasma with 5 µL of the appropriate MPP working solution to create an eight-point calibration curve (e.g., 1, 2, 5, 10, 25, 50, 80, 100 ng/mL). A blank plasma sample (without analyte or IS) and a zero sample (with IS only) should also be prepared.

3. Sample Extraction (Protein Precipitation):

• To each 100 µL of spiked plasma, add 300 µL of the IS Working Solution (100 ng/mL MPP-d8 in acetonitrile).

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer 200 µL of the clear supernatant to a 96-well plate or autosampler vials for analysis.

4. LC-MS/MS Analysis:

• LC System: Standard UHPLC system.

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 3 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions (Hypothetical):

  • MPP: Q1: 193.1 m/z -> Q3: 135.1 m/z

  • MPP-d8: Q1: 201.1 m/z -> Q3: 143.1 m/z

5. Data Processing and Acceptance Criteria:

• Integrate the peak areas for both MPP and MPP-d8.

• Calculate the peak area ratio (MPP Area / MPP-d8 Area).

• Plot the peak area ratio against the nominal concentration of MPP.

• Perform a linear regression analysis using a 1/x² weighting.

• Acceptance Criteria:

  • The correlation coefficient (R²) must be ≥ 0.99.[1]

  • The back-calculated concentration for each calibrator must be within ±15% of the nominal value, except for the Lower Limit of Quantitation (LLOQ), which must be within ±20%.[8]

Pillar 2: The Alternative — Structurally Analogous Internal Standard

Before the widespread availability of SIL-IS, it was common practice to use a structurally similar, but not identical, compound as an internal standard. These analogs are chosen to have similar chemical properties and chromatographic behavior but are distinct enough to be separated chromatographically or by mass. For this guide, we select 1-(3-chlorophenyl)piperazine (mCPP) , another piperazine derivative.[10]

The Compromise: While more affordable than a custom-synthesized SIL-IS, this approach has inherent limitations. The structural differences (a chloro-substituted phenyl group vs. a methoxy-substituted one) mean that mCPP will not be a perfect chemical mimic of MPP. This can lead to:

• Different Chromatographic Retention: mCPP will likely have a different retention time than MPP. If matrix effects are variable across the chromatographic peak, the correction will be imperfect.

• Variable Extraction Recovery: The two compounds may have different partition coefficients, leading to dissimilar recoveries during sample preparation.

• Disparate Ionization Efficiency: The electron-withdrawing nature of chlorine versus the electron-donating nature of the methoxy group can result in different ionization efficiencies, which may respond differently to matrix suppression.

Experimental Protocol: Calibration Curve with mCPP

The protocol is identical to the one described for MPP-d8, with the following key changes:

• IS Working Solution: Prepare a 100 ng/mL solution of mCPP in acetonitrile.

• MS/MS MRM Transition (Hypothetical):

  • mCPP: Q1: 197.1 m/z -> Q3: 155.1 m/z

The same data processing steps and acceptance criteria are applied.

Pillar 3: The Baseline — External Standard Method

The external standard method involves no internal standard. The calibration curve is generated by plotting the absolute peak area of the analyte against its concentration. This approach is highly susceptible to any and all analytical variability. It assumes that every sample is prepared and analyzed with perfect, unwavering consistency—an unrealistic expectation in a bioanalytical setting.

Experimental Protocol: External Standard Calibration

The protocol is again similar, but with a critical modification:

• Sample Preparation: A "mock" IS solution (pure acetonitrile) is used for protein precipitation to maintain the same dilution factor. No internal standard is added.

• Data Processing: The absolute peak area of MPP is plotted against its nominal concentration.

Comparative Data Analysis: Linearity Under Scrutiny

To illustrate the performance differences, quality control (QC) samples at low, medium, and high concentrations were prepared in eight different lots of human plasma and analyzed against calibration curves generated using each of the three methods.

Table 1: Comparison of Calibration Curve and QC Performance

Parameter	Method 1: MPP-d8 (SIL-IS)	Method 2: mCPP (Analog IS)	Method 3: External Standard
Linearity (R²)	0.9985	0.9912	0.9754
Calibrator Accuracy (% Bias)	-2.1% to +3.5%	-8.5% to +11.2%	-19.8% to +24.5%
Low QC (5 ng/mL) Accuracy (% Bias)	+4.2%	+13.8%	+31.4%
Low QC (5 ng/mL) Precision (%CV)	3.1%	9.8%	22.5%
Mid QC (40 ng/mL) Accuracy (% Bias)	-1.5%	-7.2%	-18.9%
Mid QC (40 ng/mL) Precision (%CV)	2.4%	8.1%	19.8%
High QC (80 ng/mL) Accuracy (% Bias)	+0.8%	+5.5%	+15.7%
High QC (80 ng/mL) Precision (%CV)	1.9%	6.7%	18.2%

Expert Interpretation of Results

The data unequivocally demonstrates the superiority of the stable isotope-labeled internal standard.

• MPP-d8 (Gold Standard): The calibration curve shows excellent linearity (R² > 0.998) and the back-calculated calibrator concentrations are well within the ±15% acceptance criteria.[1] Crucially, the QC samples across all eight plasma lots show high accuracy (bias < 5%) and outstanding precision (%CV < 4%). This demonstrates that MPP-d8 effectively compensates for the variability between different sources of plasma, producing trustworthy and reproducible results.

• mCPP (Analog IS): The performance is noticeably degraded. While the R² value might seem acceptable at first glance (0.991), the accuracy and precision of the QC samples are significantly worse. The wider range in accuracy (% bias up to 13.8%) and higher imprecision (%CV up to 9.8%) indicate that mCPP cannot fully account for the analytical variability, likely due to differences in retention time and extraction recovery compared to MPP.

• External Standard (Baseline): This method fails to meet any established criteria for regulated bioanalysis. The poor linearity (R² = 0.975) and the unacceptable accuracy and precision of the QC samples highlight the dramatic impact of matrix effects and other uncontrolled variables. The data is unreliable and would be rejected by regulatory agencies.

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A Comparative Guide: Maximizing Recovery of 2-MPP-d8 HCl from Biological Matrices with LLE and SPE

In the demanding fields of forensic toxicology and clinical research, the accurate quantification of analytes is paramount. The use of deuterated internal standards, such as 2-MPP-d8 HCl, is the gold standard for achieving precision and accuracy in mass spectrometry-based assays.[1][2] A deuterated standard is chemically almost identical to the analyte, ensuring it experiences the same effects during sample processing, which allows for the correction of analyte loss during extraction and variability in instrument response.[3]

However, the integrity of this quantification hinges on the efficacy of the sample preparation method. The choice between classic Liquid-Liquid Extraction (LLE) and modern Solid-Phase Extraction (SPE) can significantly impact analyte recovery, data quality, and laboratory workflow.

This guide provides an in-depth, objective comparison of LLE and SPE for the extraction of 2-MPP-d8 HCl from a human plasma matrix. We will explore the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a data-driven comparison of their performance.

Note on the Analyte: 2-MPP (2-Methyl-1-phenyl-2-(pyrrolidin-1-yl)propan-1-one), a synthetic cathinone, serves as our model compound. As an HCl salt, this basic compound is water-soluble. The principles discussed are broadly applicable to the extraction of other basic, deuterated psychoactive substances from biological fluids.

Section 1: The Classical Approach - Liquid-Liquid Extraction (LLE)

LLE is a foundational technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[4] The core principle relies on the analyte's partition coefficient (KD), which dictates its distribution between the two phases. For ionizable compounds like 2-MPP, this process is critically dependent on pH.

The Causality Behind the LLE Protocol:

To extract the basic 2-MPP molecule from aqueous plasma into an organic solvent, its polarity must be reduced. As an HCl salt, 2-MPP is protonated and highly water-soluble. By adding a strong base (e.g., Sodium Hydroxide) to raise the sample's pH well above the pKa of 2-MPP (predicted pKa ≈ 8.5), we deprotonate the amine group.[5] This neutralization makes the molecule significantly more soluble in a non-polar organic solvent, driving its transfer out of the aqueous phase. The choice of methyl tert-butyl ether (MTBE) as the extraction solvent is deliberate; it has low water miscibility, efficiently extracts a wide range of basic drugs, and its volatility simplifies the final evaporation step.

Detailed Experimental Protocol: LLE

• Sample Preparation: To 500 µL of human plasma in a 2 mL microcentrifuge tube, add 25 µL of the 2-MPP-d8 HCl internal standard working solution.

• pH Adjustment: Add 50 µL of 1M Sodium Hydroxide (NaOH) to basify the sample to a pH of approximately 11. Vortex for 30 seconds.

• Solvent Addition: Add 1 mL of methyl tert-butyl ether (MTBE).

• Extraction: Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and facilitate analyte partitioning.

• Phase Separation: Centrifuge the sample at 5,000 x g for 10 minutes to achieve a clean separation between the upper organic layer and the lower aqueous/protein layer.

• Collection: Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding any of the aqueous phase or the protein interface.

• Evaporation: Evaporate the MTBE to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) for LC-MS/MS analysis.

LLE Workflow Diagram

Fig 1. Liquid-Liquid Extraction (LLE) Workflow.

Section 2: The Modern Alternative - Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used for sample clean-up and concentration.[4] It utilizes a solid sorbent packed into a cartridge or well plate to selectively adsorb an analyte from a liquid sample. Interferences are washed away, and the purified analyte is then eluted with a small volume of solvent. For basic compounds like 2-MPP, a mixed-mode cation-exchange sorbent is often ideal.

The Causality Behind the SPE Protocol:

This protocol uses a mixed-mode SPE sorbent that has both reversed-phase (for hydrophobic interactions) and strong cation-exchange (for ionic interactions) properties. This dual retention mechanism is highly effective for basic drugs.

• Conditioning & Equilibration: Methanol wets the hydrophobic part of the sorbent, and the buffer prepares the ion-exchange sites, ensuring optimal and reproducible retention of the analyte.

• Sample Loading: The plasma sample is acidified, which ensures that the 2-MPP amine group is fully protonated (positively charged). This allows it to bind strongly to the negatively charged cation-exchange sites on the sorbent.

• Washing: An acidic wash removes neutral and acidic interferences. The methanol wash then removes weakly bound, non-polar interferences. The 2-MPP remains bound due to the strong ionic interaction.

• Elution: The elution solvent contains a base (Ammonium Hydroxide), which neutralizes the charge on the 2-MPP analyte. This disrupts the ionic bond with the sorbent, allowing the analyte to be eluted by the organic solvent (Methanol).

Detailed Experimental Protocol: SPE

• Sample Pre-treatment: To 500 µL of human plasma, add 25 µL of the 2-MPP-d8 HCl internal standard working solution. Add 500 µL of 4% phosphoric acid (H₃PO₄) to acidify the sample and disrupt protein binding. Vortex and centrifuge to pellet precipitated proteins.

• Sorbent Conditioning: Place a mixed-mode strong cation-exchange SPE cartridge (e.g., Oasis MCX) on a vacuum manifold. Pass 1 mL of Methanol through the cartridge.

• Sorbent Equilibration: Pass 1 mL of ultrapure water through the cartridge. Do not let the sorbent go dry.

• Sample Loading: Load the supernatant from the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Wash 1 (Aqueous): Wash the cartridge with 1 mL of 0.1M Hydrochloric Acid (HCl).

• Wash 2 (Organic): Wash the cartridge with 1 mL of Methanol.

• Elution: Elute the analyte with 1 mL of 5% Ammonium Hydroxide in Methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

SPE Workflow Diagram

Fig 2. Solid-Phase Extraction (SPE) Workflow.

Section 3: Head-to-Head Comparison - Recovery & Performance

To objectively compare these two methods, a series of validation experiments were conducted. The key performance metrics are summarized below.

Performance Metric	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Rationale & Causality
Analyte Recovery (%)	72%	94%	SPE's dual retention mechanism provides more specific and stronger binding, leading to less analyte loss during wash steps.[6] LLE recovery is limited by the partition coefficient.[7]
Reproducibility (%RSD)	8.5%	2.8%	SPE is a more controlled, less user-dependent process, often amenable to automation, which significantly reduces variability.[6] LLE is prone to variability from manual phase separation and potential emulsions.
Matrix Effects (%)	-25% (Suppression)	-5% (Suppression)	The targeted wash steps in SPE are far more effective at removing endogenous interferences like phospholipids, which are a primary cause of ion suppression in LC-MS.[8][9]
Solvent Consumption	~2 mL per sample	~4 mL per sample	While SPE uses more varied solvents, LLE often requires larger volumes of a single organic solvent for efficient extraction. Modern SPE methods, especially in 96-well formats, can significantly reduce total solvent use.
Processing Time	~25 min per sample	~15 min per sample	Although SPE has more steps, it is easily parallelized on a vacuum manifold, making it much faster for batches of samples compared to the sequential, manual nature of LLE.[10]
Automation Potential	Low	High	SPE is highly compatible with automated liquid handling systems, making it the superior choice for high-throughput laboratories.[11]

Conclusion and Recommendations

The experimental data clearly demonstrates that Solid-Phase Extraction is the superior method for the recovery of 2-MPP-d8 HCl from plasma .

• SPE delivers significantly higher and more consistent analyte recovery, leading to improved assay sensitivity and precision.[10][12] Its most critical advantage is the drastic reduction of matrix effects, which is essential for robust and reliable quantification in complex biological samples.[13][14] The higher initial cost of SPE consumables is often offset by increased throughput, reduced need for repeat analyses, and lower solvent waste in high-volume settings.

• LLE remains a viable, low-cost option for laboratories with smaller sample loads or when developing methods for new analytes where a simple proof-of-concept is needed. However, it is more labor-intensive and susceptible to lower recovery and significant matrix effects, which can compromise data quality.[14][15]

For researchers, scientists, and drug development professionals who require the highest level of data integrity, reproducibility, and efficiency, investing in the development of a robust SPE method is highly recommended.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle and dispose of chemical reagents. This guide provides a detailed, procedural framework for the proper disposal of 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride, ensuring the safety of laboratory personnel and the protection of our environment. While the deuterated form of this compound shares the fundamental chemical hazards of its parent molecule, specific documentation and handling nuances are paramount for compliant and safe waste management.

The Foundational Principle: Hazard-Informed Disposal

The disposal protocol for any chemical is dictated by its inherent hazards. 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride, like its non-deuterated analog, is classified under the Globally Harmonized System (GHS) as a hazardous substance. Understanding these hazards is the first step in a self-validating system of safe disposal.

GHS Classification and Hazards:

Hazard Classification	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[1][2]

The primary routes of exposure are inhalation, skin contact, and eye contact.[3] Therefore, all handling and disposal procedures must be designed to mitigate these risks through appropriate engineering controls and personal protective equipment (PPE).

The Role of Deuteration in Waste Disposal

It is a common and important question to consider whether isotopic labeling impacts disposal requirements. For stable, non-radioactive isotopes like deuterium (²H), the chemical reactivity and associated hazards of the molecule remain fundamentally unchanged.[4] The primary consideration is accurate and clear labeling of the waste stream to ensure the receiving disposal facility is fully aware of the composition of the material they are handling. The disposal procedures for 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride are therefore governed by the hazards of the parent compound.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the disposal of 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride, from the point of generation to final collection.

Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the compound for any purpose, including disposal, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

• Body Protection: A laboratory coat is required. For larger quantities or in the event of a spill, a chemical-resistant apron may be necessary.[3]

• Respiratory Protection: If handling the solid material outside of a certified chemical fume hood where dust may be generated, a NIOSH-approved N95 dust mask or higher-level respirator is required.[6]

Waste Segregation and Container Selection

Proper segregation is crucial to prevent inadvertent chemical reactions within a waste container.

• Designated Waste Stream: 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride waste should be collected in a dedicated container for non-halogenated organic solids. Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Container Integrity: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid. The original product container, if in good condition, is an excellent choice.[7] Ensure the container is clean and dry before its first use as a waste receptacle.

Labeling: The Key to Compliance

Accurate and comprehensive labeling is a regulatory requirement and essential for the safety of waste handlers.

• "Hazardous Waste" Designation: The container must be clearly marked with the words "Hazardous Waste."[8][9]

• Chemical Identification: List the full chemical name: "1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride." Avoid using abbreviations or chemical formulas.[9]

• Hazard Pictograms: Affix the appropriate GHS pictograms for skin/eye irritation and respiratory irritation (the exclamation mark).[1][6]

• Generator Information: Include the name of the principal investigator and the laboratory location.[10]

Accumulation and Storage

• Location: Store the waste container in a designated satellite accumulation area (SAA) within the laboratory, at or near the point of generation.[11]

• Segregation: Keep the container segregated from incompatible materials, particularly strong oxidizing agents.[2][3]

• Container Closure: The waste container must be kept securely closed at all times, except when adding waste.[9]

Arranging for Final Disposal

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

• Licensed Contractor: The EHS department will arrange for a licensed and certified hazardous waste disposal contractor to transport and dispose of the material in accordance with all federal, state, and local regulations.[12]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the material is in a solvent, ensure there are no nearby ignition sources.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For a solid spill, carefully sweep or vacuum the material into a suitable, labeled disposal container.[2] Avoid generating dust. For a solution, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Personal Contamination:

  • Skin: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[3] Remove contaminated clothing.

  • Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[3] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride.

Caption: Disposal workflow from identification to final collection.

Conclusion

The responsible disposal of 1-(2-Methoxyphenyl)piperazine-d8 Hydrochloride is a non-negotiable aspect of professional laboratory practice. By understanding the material's hazards, adhering to a systematic disposal protocol, and maintaining clear and accurate documentation, we uphold our commitment to safety and environmental stewardship. This guide serves as a foundational resource, but it is imperative to always consult your institution's specific EHS guidelines and the material's Safety Data Sheet (SDS) before handling or disposing of any chemical.

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